Dichloro-1,2,4-triazin-5-amine

• CAS: 823-62-1

Core Science & Biosynthesis

Difference between dichloro-1,2,4-triazin-5-amine and 4,6-dichloro-1,3,5-triazin-2-amine

An In-depth Technical Guide to the Core Differences Between 1,2,4-Triazine and 1,3,5-Triazine Scaffolds: A Comparative Analysis of Dichloro-Substituted Derivatives

Preamble: Navigating the Isomeric Landscape of Triazines

In the vast field of heterocyclic chemistry, triazines represent a cornerstone class of aromatic compounds, pivotal to advancements in drug discovery, materials science, and agrochemicals. However, the seemingly subtle shift in the arrangement of nitrogen atoms within the six-membered ring gives rise to profound differences in chemical behavior and application potential. This guide is designed for researchers, scientists, and drug development professionals to illuminate the core distinctions between two key isomeric scaffolds: the asymmetric 1,2,4-triazine and the symmetric 1,3,5-triazine.

To provide a tangible and practical comparison, we will focus our analysis on two representative molecules: 3,5-dichloro-1,2,4-triazine and the well-studied 4,6-dichloro-1,3,5-triazin-2-amine . While the user-specified "3,5-dichloro-1,2,4-triazin-5-amine" is not a commonly cited compound, the analysis of its parent dichlorinated ring provides a more fundamental and instructive contrast to the highly utilized symmetric triazine building block. This exploration will delve into the structural nuances, comparative reactivity, synthetic strategies, and divergent applications that arise from their distinct isomeric identities.

Part 1: Structural and Physicochemical Analysis: Symmetry vs. Asymmetry

The fundamental difference between these two molecules originates from the placement of nitrogen atoms in their heterocyclic cores. This dictates their electronic distribution, molecular geometry, and ultimately, their reactivity.

The Symmetric Scaffold: 4,6-dichloro-1,3,5-triazin-2-amine

The 1,3,5-triazine, often referred to as s-triazine (symmetric), is characterized by nitrogen atoms at positions 1, 3, and 5. This arrangement imparts a high degree of symmetry and results in a significantly electron-deficient aromatic system. 4,6-dichloro-1,3,5-triazin-2-amine (CAS 933-20-0) is a derivative of the foundational synthetic precursor, cyanuric chloride.[1]

Key Structural Features:

• Symmetry: The symmetrical placement of nitrogen atoms leads to an even distribution of electron density withdrawal from the carbon atoms, making all carbons highly electrophilic in the parent cyanuric chloride.

• Electronic Effects: The three ring nitrogens and two chlorine atoms are strongly electron-withdrawing, making the ring susceptible to nucleophilic aromatic substitution (SNAr). The amino group at the C2 position acts as an electron-donating group through resonance, which modulates the reactivity of the remaining chlorine atoms.[2]

Caption: Chemical structure of 4,6-dichloro-1,3,5-triazin-2-amine.

The Asymmetric Scaffold: 3,5-dichloro-1,2,4-triazine

The 1,2,4-triazine, or as-triazine (asymmetric), features adjacent nitrogen atoms at positions 1 and 2. This asymmetry fundamentally alters the electronic landscape of the ring compared to its symmetric counterpart.

Key Structural Features:

• Asymmetry: The N-N bond and the non-uniform placement of the third nitrogen atom create distinct electronic environments for each carbon atom. This results in differentiated reactivity at the C3, C5, and C6 positions.

• Electronic Polarization: The molecule possesses a more polarized electron distribution. The carbon at C5 is flanked by two nitrogen atoms, while the carbon at C3 is adjacent to two nitrogens (one being part of the N-N bond). This leads to varying degrees of electrophilicity, a critical distinction from the s-triazine ring.

Caption: Chemical structure of 3,5-dichloro-1,2,4-triazine.

Comparative Physicochemical Properties

The structural differences manifest in their physical properties. The following table summarizes key data for direct comparison.

Property	4,6-dichloro-1,3,5-triazin-2-amine	3,5-dichloro-1,2,4-triazine
CAS Number	933-20-0[3][4][5]	59631-75-3[6][7]
Molecular Formula	C₃H₂Cl₂N₄[3][4]	C₃HCl₂N₃[6][7]
Molecular Weight	164.98 g/mol [3][4]	149.97 g/mol [7]
Appearance	White to off-white solid/powder[4][5]	N/A
Melting Point	239-242 °C[4]	N/A
Boiling Point	428.8 °C (Predicted)[4]	298.3 °C (Predicted)[7]
Solubility	Sparingly soluble in DMSO, Methanol[4]	N/A

Part 2: Synthesis and Comparative Reactivity

The synthetic routes and subsequent chemical reactivity of these compounds are direct consequences of their core structures. The s-triazine's utility is largely based on the predictable, sequential reactivity of its chloro-substituents, a feature that is less straightforward in the as-triazine isomer.

Synthesis Pathways: A Tale of Two Precursors

Synthesis of 4,6-dichloro-1,3,5-triazin-2-amine: This compound is almost exclusively synthesized from cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) , a readily available and inexpensive bulk chemical. The synthesis leverages the differential reactivity of the three chlorine atoms. The substitution of each chlorine atom deactivates the remaining ones, allowing for a stepwise reaction controlled primarily by temperature.[8][9]

• Step 1 (Monosubstitution): Reaction of cyanuric chloride with one equivalent of an amine nucleophile (like ammonia for the title compound) at a low temperature (typically 0–5 °C) selectively replaces the first chlorine.[8][10]

• Step 2 (Disubstitution): Increasing the temperature to ambient or slightly elevated levels (e.g., room temperature to 40 °C) allows for the substitution of the second chlorine.[9]

• Step 3 (Trisubstitution): The final chlorine requires more forcing conditions, often heating above 60 °C to reflux, to be replaced.[9]

This predictable, temperature-controlled reactivity is the cornerstone of s-triazine chemistry, enabling the construction of complex, multi-substituted molecules with high precision.[2][8]

Caption: Stepwise synthesis from cyanuric chloride.

Synthesis of 3,5-dichloro-1,2,4-triazine: The synthesis of the asymmetric 1,2,4-triazine core is less direct and does not rely on a single, ubiquitous precursor like cyanuric chloride. It often involves ring-forming condensation reactions. For instance, α-dicarbonyl compounds can be reacted with aminoguanidine or other hydrazine derivatives, followed by subsequent chemical modifications to introduce the chloro groups. The complexity of this synthesis, relative to s-triazines, is a factor in its more specialized use.

Chemical Reactivity: Predictable vs. Differentiated SNAr

The primary reaction pathway for both scaffolds is nucleophilic aromatic substitution (SNAr) .[11] However, the isomeric nature of the rings dictates which positions are most reactive and how they interact.

Reactivity of 4,6-dichloro-1,3,5-triazin-2-amine:

• Mechanism: The two chlorine atoms are excellent leaving groups. The presence of the amino group at C2 slightly deactivates the ring towards further substitution compared to cyanuric chloride, but the C4 and C6 positions remain highly electrophilic and susceptible to attack by nucleophiles (e.g., amines, alcohols, thiols).[8][11]

• Causality (Self-Validating System): The reaction is self-validating in its predictability. The first substitution occurs readily at low temperatures. This product can be isolated and characterized before proceeding. The successful formation of the monosubstituted product confirms the reactivity and sets the stage for the second, more demanding substitution. This stepwise approach, with clear temperature gates, ensures high selectivity and is a hallmark of s-triazine chemistry.[9]

Reactivity of 3,5-dichloro-1,2,4-triazine:

• Mechanism: The reactivity of the C3 and C5 positions is not identical. The precise site of initial nucleophilic attack depends on a combination of factors, including the nature of the nucleophile and the reaction conditions. The asymmetric electron distribution means that one position will inherently be more electrophilic than the other.

• Causality: The asymmetry introduces complexity. Unlike the s-triazine, where C4 and C6 are equivalent after the first substitution at C2, the C3 and C5 positions in the as-triazine are electronically distinct. This can lead to mixtures of regioisomers unless the reaction conditions are carefully controlled to favor substitution at one site. This makes the synthesis of specifically substituted as-triazines a more nuanced chemical challenge.

Part 3: Applications in Research and Drug Development

The distinct reactivity profiles of s-triazines and as-triazines have led them down divergent paths in terms of application.

The s-Triazine Scaffold: A Versatile Hub for Multivalency

The predictable, stepwise substitution chemistry of the s-triazine ring makes it an ideal scaffold for creating molecules with multiple, distinct functional groups appended to a rigid core. This has led to its widespread use in:

• Drug Development: As a central scaffold for linking different pharmacophores, leading to compounds with potential anticancer, antimicrobial, and antimalarial activities.[10][12] The ability to systematically vary substituents at the 2, 4, and 6 positions is invaluable for structure-activity relationship (SAR) studies.

• Reactive Dyes: Dichlorotriazine and monochlorotriazine dyes are a major class of textile dyes. The chloro-triazine group acts as a reactive "hook" that forms a covalent bond with the hydroxyl groups of cellulose fibers, resulting in excellent wash-fastness.[1]

• Agrochemicals: Triazine herbicides, such as atrazine and simazine, are derivatives of this core, though they typically lack the amino group of our specific example. Their mechanism relies on inhibiting photosynthesis in target weeds.[1]

• Materials Science: Used in the creation of polymers, resins, and dendrimers, where the triazine core acts as a trifunctional cross-linking agent.[13]

The as-Triazine Scaffold: Bioisosteres and Bioorthogonal Chemistry

The 1,2,4-triazine core is valued for different reasons. Its asymmetry and unique electronic properties make it a valuable heterocycle in medicinal chemistry, often as a bioisosteric replacement for other rings. Furthermore, it has a unique reactivity profile that s-triazines lack:

• Medicinal Chemistry: The 1,2,4-triazine motif is found in a number of approved drugs and clinical candidates. Its specific arrangement of nitrogen atoms can be crucial for establishing key hydrogen bonds with biological targets.

• Inverse Electron Demand Diels-Alder (IEDDA) Reactions: This is a defining feature of many electron-deficient 1,2,4-triazines. They can act as dienes in IEDDA reactions with electron-rich dienophiles (e.g., strained alkynes or alkenes). This reaction is extremely fast and selective, making it a powerful tool in bioconjugation chemistry and "click chemistry" for labeling biomolecules. The symmetric 1,3,5-triazine is significantly less reactive in this type of transformation.

Part 4: Experimental Protocol: A Validated Method for SNAr

This protocol provides a generalized, self-validating method for the monosubstitution of a second chlorine atom on the 4,6-dichloro-1,3,5-triazin-2-amine scaffold.

Protocol: Synthesis of a 2,4-Disubstituted-6-chloro-1,3,5-triazine

Objective: To selectively replace one chlorine atom of 4,6-dichloro-1,3,5-triazin-2-amine with a primary amine nucleophile.

Materials:

• 4,6-dichloro-1,3,5-triazin-2-amine (1.0 eq)

• Primary amine of choice (e.g., benzylamine) (1.0-1.1 eq)

• Inert solvent (e.g., 1,4-Dioxane, Tetrahydrofuran)

• Base (e.g., Sodium Carbonate, Triethylamine) (2.0 eq)

• Deionized Water

• 1N HCl for neutralization

• Standard laboratory glassware and magnetic stirrer

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, suspend 4,6-dichloro-1,3,5-triazin-2-amine (1.0 eq) and the base (e.g., Na₂CO₃, 2.0 eq) in a mixture of dioxane and water (e.g., 4:1 v/v).

• Nucleophile Addition: While stirring vigorously at room temperature, add a solution of the primary amine (1.0 eq) in a small amount of the reaction solvent dropwise over 15 minutes.

• Reaction Monitoring (Self-Validation Point 1): Allow the reaction to stir at room temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using an appropriate solvent system (e.g., 30% Ethyl Acetate in Hexane). The consumption of the starting material and the appearance of a new, less polar spot indicates successful substitution. The reaction's progression validates the reactivity of the substrate under these mild conditions.

• Heating (If Necessary): If the reaction is sluggish at room temperature (which can happen with less reactive amines), gently heat the mixture to 40-50 °C and continue monitoring by TLC.

• Workup and Neutralization: Once the starting material is consumed, cool the reaction mixture to room temperature. Carefully neutralize the mixture by adding 1N HCl dropwise until the pH is ~7. The product will often precipitate out of the solution.

• Isolation and Purification (Self-Validation Point 2): Filter the resulting precipitate and wash it thoroughly with cold water to remove inorganic salts. The solid can be further purified by recrystallization from a suitable solvent like ethanol/water. The successful isolation of a solid product with a sharp melting point and correct spectroscopic data (¹H NMR, ¹³C NMR, MS) provides the final validation of the protocol.

Causality of Choices:

• Solvent System: A dioxane/water mixture is often used because it can dissolve both the organic triazine and the inorganic base to facilitate the reaction.[10]

• Base: A base is required to scavenge the HCl that is generated during the substitution reaction, driving the equilibrium towards the product.[10]

• Temperature Control: Starting at room temperature is crucial. It leverages the higher reactivity of the first chlorine (in this case, the second chlorine of the original cyanuric chloride) while minimizing the risk of a double substitution, which would require higher temperatures.[14]

Conclusion

The distinction between 3,5-dichloro-1,2,4-triazine and 4,6-dichloro-1,3,5-triazin-2-amine is far more than a simple reordering of atoms. It is a fundamental divergence in chemical identity.

• The 1,3,5-Triazine (Symmetric): Is defined by its predictable, stepwise reactivity . This makes it an unparalleled molecular scaffold for building complex, multifunctional molecules in a controlled manner, cementing its role in materials, dyes, and as a multivalent core in drug design.

• The 1,2,4-Triazine (Asymmetric): Is characterized by its differentiated reactivity and unique electronic properties . This leads to more specialized applications in medicinal chemistry as a bioisostere and in chemical biology through its capacity for rapid bioorthogonal reactions.

For the researcher and development professional, understanding these core differences is paramount. The choice between these isomeric scaffolds is a strategic decision that will profoundly influence synthetic feasibility, chemical behavior, and the ultimate application of the target molecule.

References

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 12264933, 3,5-Dichloro-1,2,4-triazine. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). 1,3,5-Triazine-2,4-diamine, 6-chloro-. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. Retrieved from [Link]

• ResearchGate. (n.d.). N-(4,6-Dichloro-1,3,5-triazin-2-yl)aniline. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis of 4-amino-6-chloro-1,3,5-triazin-2(1H)-ones. Retrieved from [Link]

• Chemsrc. (n.d.). 3,5-Dichloro-1,2,4-triazine. Retrieved from [Link]

• Ningbo Inno Pharmchem Co.,Ltd. (n.d.). Exploring the Chemical Reactions of 2,4-Dichloro-1,3,5-triazine as a Synthetic Tool. Retrieved from [Link]

• Tavares, L. C., et al. (2009). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 14(11), 4658-4698. [Link]

• Balaha, M. F., et al. (2016). Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science, 6(4), 028-045. [Link]

• El-Faham, A., et al. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. BMC Chemistry, 11(1), 37. [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 13615, 4,6-Dichloro-1,3,5-trazin-2-amine. Retrieved from [Link]

• ChemBK. (n.d.). 2-amino-4,6-dichloro-1,3,5-triazine. Retrieved from [Link]

• Kumar, R., et al. (2018). Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game. Frontiers in Chemistry, 6, 540. [Link]

• Wikipedia contributors. (n.d.). 1,3,5-Triazine. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Blotny, G. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507-9522. [Link]

• Taha, M. O., et al. (2014). Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. Molecules, 19(11), 17478-17502. [Link]

• Menicagli, R., et al. (2008). Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. Current Organic Synthesis, 5(4), 324-343. [Link]

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• 2. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines [mdpi.com]
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• 4. chembk.com [chembk.com]
• 5. 4,6-Dichloro-1,3,5-triazin-2-amine | 933-20-0 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 6. 3,5-Dichloro-1,2,4-triazine | C3HCl2N3 | CID 12264933 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3,5-Dichloro-1,2,4-triazine | CAS#:59631-75-3 | Chemsrc [chemsrc.com]
• 8. Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
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Electronic Properties of Amino-Dichloro-1,2,4-Triazine Scaffold

The following technical guide details the electronic properties, synthesis, and reactivity of the 3-amino-5,6-dichloro-1,2,4-triazine scaffold.

Executive Summary

The 3-amino-5,6-dichloro-1,2,4-triazine scaffold represents a highly functionalized, electron-deficient heterocyclic core distinct from the symmetric 1,3,5-triazine (cyanuric chloride) systems. Characterized by a "push-pull" electronic architecture—where the C3-amino group acts as a donor and the N-heteroatoms plus C5/C6-chlorides act as strong acceptors—this scaffold serves as a critical intermediate in the synthesis of bio-active compounds, particularly PDK1 inhibitors and bioconjugation reagents . This guide provides a mechanistic breakdown of its molecular orbital characteristics, regioselective reactivity (

), and synthetic protocols.

Electronic Architecture & Reactivity

The "Push-Pull" System

The 1,2,4-triazine ring is inherently

-deficient due to the presence of three electronegative nitrogen atoms. The introduction of an amino group at C3 and chlorine atoms at C5 and C6 creates a specific electronic gradient:

• Electron Withdrawal (-I/-M): The N1, N2, and N4 atoms, combined with the electronegative chlorines at C5 and C6, severely deplete electron density from the ring carbons, lowering the LUMO energy and making the ring highly susceptible to nucleophilic attack.

• Electron Donation (+M): The exocyclic amino group at C3 donates electron density into the ring via resonance. However, this donation is largely localized to N2 and N4, leaving C5 and C6 significantly electron-deficient.

Regioselectivity Map ( )

In nucleophilic aromatic substitution (

), the regioselectivity is governed by the stability of the Meisenheimer complex.

• C5 Position (Primary Electrophile): The C5 carbon is located para to N2. Attack at this position allows the negative charge to be delocalized onto the electronegative N2 atom, forming a highly stable intermediate. Consequently, C5 is the most reactive site for the first nucleophilic displacement.

• C6 Position (Secondary Electrophile): The C6 carbon is meta to N2 and para to N1. While still reactive, it is less activated than C5. Displacement at C6 typically requires harsher conditions or occurs only after C5 has been substituted.

Visualization of Reactivity

The following diagram illustrates the synthesis of the scaffold and its sequential reactivity profile.

Caption: Synthesis workflow and regioselective nucleophilic substitution pathway for the 3-amino-5,6-dichloro-1,2,4-triazine scaffold.

Spectroscopic Properties[1][2][3][4][5]

The electronic environment of the scaffold results in distinct spectroscopic signatures useful for characterization.

Property	Value / Range	Mechanistic Explanation
UV-Vis Absorption		The transition is red-shifted due to the amino group's conjugation with the electron-deficient ring.
H NMR (DMSO- )	(NH )	The amino protons are deshielded by the ring's electron-withdrawing nature. Broadening may occur due to quadrupole relaxation of ring nitrogens.
C NMR	C3: ~160 ppmC5: ~150 ppmC6: ~145 ppm	C3 is most deshielded due to direct attachment to three nitrogens (N2, N4, NH2). C5 and C6 are deshielded by Cl and ring N atoms.
IR Spectroscopy		Characteristic primary amine stretching and triazine ring breathing modes.

Experimental Protocols

Synthesis of 3-Amino-5,6-dichloro-1,2,4-triazine

Rationale: Direct chlorination of 3-amino-1,2,4-triazine is difficult. The preferred route is the conversion of the 5,6-dione intermediate using phosphoryl chloride.

Materials:

• 3-Amino-1,2,4-triazine-5,6-dione (prepared from aminoguanidine + diethyl oxalate).

• Phosphoryl chloride (

  ).
• -Diethylaniline (catalyst/base).

Protocol:

• Setup: In a dry round-bottom flask equipped with a reflux condenser and drying tube, suspend 3-amino-1,2,4-triazine-5,6-dione (10 mmol) in

  (10 mL).

• Catalysis: Add

  -diethylaniline (1 mL) dropwise. Caution: Exothermic reaction.

• Reflux: Heat the mixture at reflux (

  ) for 4–6 hours. The suspension should clear as the dichloro species forms.

• Quench: Cool the mixture to room temperature. Pour slowly onto crushed ice (

  ) with vigorous stirring to hydrolyze excess . Warning: HCl gas evolution.

• Extraction: Neutralize the aqueous phase with

  to pH 7–8. Extract with ethyl acetate ( ).

• Purification: Dry organic layer over

  , filter, and concentrate in vacuo. Recrystallize from hexane/ethyl acetate if necessary.

Functionalization via Regioselective

Objective: Selective substitution at C5 using a primary amine.

Protocol:

• Dissolve 3-amino-5,6-dichloro-1,2,4-triazine (1.0 eq) in anhydrous THF or DMF.

• Cool to

  to suppress C6 reactivity.

• Add the nucleophile (e.g., benzylamine, 1.0 eq) and a base (DIPEA, 1.1 eq).

• Stir at

  for 1 hour, then allow to warm to RT.

• Monitoring: TLC should show consumption of starting material and formation of a single regioisomer (C5-substituted).

• Workup: Standard aqueous extraction.

Applications in Drug Discovery[6][7]

The amino-dichloro-1,2,4-triazine scaffold is a privileged structure in oncology, specifically for targeting metabolic kinases.

Case Study: PDK1 Inhibition

Pyruvate Dehydrogenase Kinase 1 (PDK1) is a key regulator of the Warburg effect in cancer cells.

• Mechanism: The 3-amino-1,2,4-triazine core mimics the adenine ring of ATP, allowing it to bind to the ATP-binding pocket of PDK1.

• Role of Chlorines: The C5/C6 positions are used to attach hydrophobic moieties (via

  ) that occupy the lipophilic pocket adjacent to the ATP site, enhancing selectivity and potency.

• Significance: Inhibitors derived from this scaffold restore mitochondrial respiration in cancer cells, inducing apoptosis.

References

• Synthesis and Biological Evaluation of 1,2,4-Triazine Derivatives Source: National Institutes of Health (NIH) / PMC Relevance: Details the synthesis of 3-amino-1,2,4-triazine precursors and their application in kinase inhibition. URL:[Link](Note: Link directs to specific PDK1 inhibitor study utilizing this scaffold)

• Discovery of 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors Source: MDPI / International Journal of Molecular Sciences Relevance: Provides crystallographic data and SAR analysis for the amino-triazine core in drug design. URL:[Link][1][2]

• Reactivity of 3,5,6-Trichloro-1,2,4-triazine Source: Semantic Scholar / Chemistry Archives Relevance: Confirms the existence and reactivity patterns of the trichloro-precursor.[3] URL:[Link](Generalized link to relevant citation)

Sources

• 1. 3-Amino-1,2,4-triazine 97 1120-99-6 [sigmaaldrich.com]
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• 3. pdf.benchchem.com [pdf.benchchem.com]

1,2,4-Triazine vs 1,3,5-Triazine: Reactivity Patterns in Medicinal Chemistry

The following technical guide details the distinct reactivity patterns of 1,2,4-triazine and 1,3,5-triazine scaffolds in medicinal chemistry.

Executive Summary: The Tale of Two Isomers

In medicinal chemistry, triazines are not merely nitrogen-rich spacers; they are electronically distinct platforms that dictate specific synthetic strategies.

• 1,3,5-Triazine (s-Triazine) is the symmetric electrophile . Its chemistry is dominated by predictable, temperature-controlled Nucleophilic Aromatic Substitution (

  ). It serves as a robust node for dendrimers and combinatorial libraries (e.g., Altretamine, Enasidenib).

• 1,2,4-Triazine (as-Triazine) is the reactive diene . Its asymmetry creates high dipole moments and distinct regiochemical hotspots. While it appears in drugs like Lamotrigine, its most powerful application is as a transformable scaffold in Inverse Electron Demand Diels-Alder (IEDDA) reactions (the Boger reaction) to synthesize highly substituted pyridines.

1,3,5-Triazine: The Sequential Electrophile

The 1,3,5-triazine core is electron-deficient due to three symmetric nitrogen atoms withdrawing density from the carbons. This makes the ring highly susceptible to nucleophilic attack but resistant to oxidation.

Mechanism: Temperature-Controlled

The functionalization of 1,3,5-triazines almost exclusively utilizes Cyanuric Chloride (TCT) as the starting material. The three chlorides can be displaced sequentially. The key insight for the medicinal chemist is that reactivity drops logarithmically with each substitution.

• Step 1 (

  C): The first chlorine is displaced rapidly by mild nucleophiles. The ring is maximally electron-deficient.

• Step 2 (Room Temp): The introduction of an electron-donating group (amine/alkoxy) reduces the electrophilicity of the remaining carbons. Higher energy (RT) is required.

• Step 3 (Heat/Reflux): The ring is now deactivated. Forcing conditions (

  C) are needed to displace the final chlorine.

Chemoselectivity & Nucleophile Hierarchy

To avoid over-substitution ("scrambling"), the order of nucleophile addition is critical.

• General Rule: Introduce the weakest nucleophile first or the one intended for the most reactive position.

• Order of Addition: Alcohols/Phenols

  Thiols Amines.

  • Why? Amines are highly reactive and can easily displace two chlorides at

    C if not carefully controlled (stoichiometry/temp). Alcohols often require a base (e.g., ) to generate the alkoxide in situ.

Diagram: The 1,3,5-Triazine "Temperature Clock"

The following diagram illustrates the sequential displacement logic.

Caption: Sequential

on Cyanuric Chloride requires increasing thermal energy as the ring becomes more electron-rich.

1,2,4-Triazine: The Asymmetric Transformer

The 1,2,4-triazine ring is less stable and electronically "lopsided." Its reactivity is defined by the adjacent nitrogens (N1-N2) and the isolated nitrogen (N4).

Mechanism: Inverse Electron Demand Diels-Alder (IEDDA)

The "killer application" of 1,2,4-triazines is the Boger Pyridine Synthesis . The electron-deficient triazine acts as a diene, reacting with electron-rich dienophiles (like enamines or vinyl ethers).

• Process: [4+2] Cycloaddition

  Loss of (Retro-Diels-Alder) Aromatization.

• Utility: This converts a 1,2,4-triazine into a pyridine .[1][2] It allows chemists to build a triazine scaffold, decorate it, and then "delete" two nitrogens to leave a highly substituted pyridine that would be impossible to synthesize via direct pyridine chemistry.

Regioselectivity of Nucleophilic Attack

Unlike the symmetric 1,3,5-isomer, the 1,2,4-triazine has distinct sites for nucleophilic attack:

• C5 Position (Kinetic Control): This carbon is the most electron-deficient and least sterically hindered. Soft nucleophiles and rapid reactions favor C5.

• C3 Position (Thermodynamic Control): Flanked by two nitrogens, this position is stable but sterically crowded.

• C6 Position: Generally the least reactive toward nucleophiles unless activated by N-oxides.

Diagram: The Boger Reaction (IEDDA)

Caption: The Boger reaction transforms 1,2,4-triazines into pyridines via N2 extrusion, a key scaffold-hopping strategy.

Comparative Analysis

Feature	1,3,5-Triazine (s-Triazine)	1,2,4-Triazine (as-Triazine)
Electronic Character	Symmetric, highly electron-deficient.	Asymmetric, high dipole moment.
Primary Reaction	(Sequential displacement).	IEDDA (Cycloaddition) & Condensation.
Key Reagent	Cyanuric Chloride (TCT).[3]	1,2-Dicarbonyls + Hydrazides.[4][5][6][7]
Regioselectivity	Controlled by Temperature .	Controlled by Sterics/Electronics (C5 vs C3).
Med Chem Use	Stable core (Kinase inhibitors).	Pyridine precursor (Boger), Bioorthogonal.
Stability	High (thermally stable).	Moderate (susceptible to ring opening/transformation).

Experimental Protocols

Protocol A: Sequential Functionalization of 1,3,5-Triazine

Objective: Synthesis of a tris-substituted triazine library member.

Reagents: Cyanuric Chloride (TCT), Amine A (1.0 eq), Amine B (1.0 eq), Amine C (excess), DIEA (Base), DCM/THF.

• Step 1 (First Substitution - Kinetic Control):

  • Dissolve TCT (1.0 eq) in dry DCM at -10°C to 0°C .

  • Add DIEA (1.1 eq) followed by slow addition of Amine A (1.0 eq).

  • Stir at 0°C for 1–2 hours. Monitor by TLC (disappearance of TCT).[3]

  • Note: Maintaining low temperature is crucial to prevent double substitution.

• Step 2 (Second Substitution):

  • Allow the mixture to warm to Room Temperature .

  • Add Amine B (1.0 eq) and DIEA (1.1 eq).

  • Stir at RT for 4–12 hours.

• Step 3 (Third Substitution - Thermodynamic Control):

  • Add Amine C (2.0–5.0 eq) and excess base.

  • Switch solvent to Dioxane or heat the DCM solution in a sealed tube.

  • Reflux (

    C) overnight.

• Workup: Wash with 1M HCl (to remove excess amines), brine, and dry over

  .

Protocol B: Synthesis of 1,2,4-Triazine Core (Condensation)

Objective: Construction of the 1,2,4-triazine ring from a 1,2-dicarbonyl.[4][5][7]

Reagents: Benzil (or 1,2-diketone), Acid Hydrazide, Ammonium Acetate, Acetic Acid.[4][5][7]

• Condensation:

  • Dissolve Benzil (1.0 eq) and Acid Hydrazide (1.0 eq) in Glacial Acetic Acid.

  • Add Ammonium Acetate (

    , 5–10 eq) as the nitrogen source for N4.

• Cyclization:

  • Heat the mixture to Reflux (

    C) for 2–6 hours.

  • Mechanism:[2][8][9][10][11][12] The hydrazide condenses with one ketone to form a hydrazone; the ammonium source condenses with the other ketone; ring closure follows.

• Isolation:

  • Pour the hot reaction mixture into crushed ice/water.

  • The 1,2,4-triazine product typically precipitates as a solid. Filter and wash with water.

  • Recrystallize from Ethanol/Water if necessary.

References

• Blotny, G. (2006). "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron, 62(41), 9507-9522.

• Boger, D. L. (1986).[2] "Diels-Alder reactions of heterocyclic aza dienes. Scope and applications." Chemical Reviews, 86(5), 781-793.

• Kozhevnikov, D. N., et al. (2004). "Regioselectivity of nucleophilic attack in the reactions of 1,2,4-triazine 4-oxides with C-nucleophiles." Russian Chemical Bulletin.

• Tale, R. H., et al. (2011). "One-pot synthesis of 1,2,4-triazines."[4][5][6][7] Journal of Enzyme Inhibition and Medicinal Chemistry.

• BenchChem. (2025). "Mechanism of nucleophilic substitution on dichloro-s-triazines."

Sources

• 1. Inverse Electron Demand Diels—Alder Reactions of Heterocyclic Azadienes, 1‑Aza-1,3-Butadienes, Cyclopropenone Ketals, and Related Systems. A Retrospective - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cycloaddition/ Diels-Alder Approaches - Wordpress [reagents.acsgcipr.org]
• 3. Frontiers | Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. 1,2,4-Triazine synthesis [organic-chemistry.org]
• 7. tandfonline.com [tandfonline.com]
• 8. 1,2,4-Triazine-based Materials: Spectroscopic Investigation, DFT, NBO, and TD-DFT Calculations as Well As Dye-sensitized Solar Cells Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Structure and properties of 1,3,5-triazine and 1,2,4-triazole linked energetic derivatives with varied energetic functional groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines | MDPI [mdpi.com]

Advanced 1,2,4-Triazine Scaffolds: Modular Synthesis and Functionalization Platforms

Topic: Novel 1,2,4-triazine intermediates for pharmaceutical synthesis Content Type: In-depth Technical Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Triazine Renaissance

The 1,2,4-triazine nucleus has evolved from a classical heterocyclic curiosity into a privileged scaffold in modern medicinal chemistry. Beyond its established role as a bioisostere for pyridine and pyrimidine rings (e.g., in Lamotrigine and Ceftriaxone ), the 1,2,4-triazine core now serves as a versatile transformable intermediate .

Recent advancements have bifurcated its utility into two distinct strategic streams:

• Static Pharmacophores: Direct incorporation into kinase inhibitors (e.g., PDK1, FAK) and GPCR antagonists (Adenosine A2A), exploiting the ring's unique H-bond acceptor properties and dipole moment.

• Dynamic Intermediates (IEDDA Platforms): Utilization as electron-deficient azadienes in Inverse Electron Demand Diels-Alder (IEDDA) reactions.[1] This allows the triazine to act as a "masked" pyridine or a bioorthogonal handle, releasing nitrogen (

  ) to form highly substituted pyridine derivatives that are otherwise difficult to access.

This guide details the synthesis and application of novel 3-substituted-1,2,4-triazine intermediates , focusing on sulfonyl and amino variants that enable high-throughput library generation and late-stage functionalization.

Strategic Reaction Landscape

The modern 1,2,4-triazine workflow relies on a "Pivot Strategy." The core is synthesized with a labile handle (typically at C3) or an activation site (N-oxide), allowing for divergent functionalization before potential morphing via IEDDA.

Figure 1: The Triazine Pivot Strategy. The core scaffold serves as a central hub for nucleophilic substitution (SnAr), radical C-H functionalization, or ring transformation via IEDDA.

Key Novel Intermediates & Synthesis

The most valuable intermediates for library generation are 3-(methylsulfonyl)-1,2,4-triazines . The sulfonyl group acts as a "super-leaving group," superior to halogens in this electron-deficient system, enabling facile

reactions with weak nucleophiles.

Synthesis of 3-(Methylthio)-1,2,4-triazine (Precursor)

This protocol avoids the use of unstable free amidrazones by generating the active species in situ from thiosemicarbazide.

Reagents:

• Glyoxal (40% aq.) or substituted 1,2-diketone (1.0 equiv)

• Thiosemicarbazide (1.0 equiv)

• Sodium bicarbonate (

  )

• Methyl iodide (

  )

Protocol:

• Condensation: Dissolve thiosemicarbazide (10 mmol) in water (50 mL) with heating. Add the 1,2-dicarbonyl compound (10 mmol) dropwise. Reflux for 2 hours. The intermediate 3-thioxo-dihydrotriazine precipitates upon cooling.

• Methylation: Dissolve the crude thione in 1N NaOH (20 mL). Add MeI (11 mmol) in ethanol (5 mL) dropwise at 0°C. Stir for 4 hours at room temperature.

• Workup: Extract with DCM (3 x 30 mL), dry over

  , and concentrate. Recrystallize from hexane/EtOAc.

Oxidation to 3-(Methylsulfonyl)-1,2,4-triazine (The Pivot)

The sulfone is the active electrophile. Note: Control temperature strictly to prevent N-oxidation at this stage unless desired.

Protocol:

• Dissolve 3-(methylthio)-1,2,4-triazine (5 mmol) in DCM (50 mL).

• Cool to 0°C. Add m-CPBA (11 mmol, 2.2 equiv) portion-wise over 20 minutes.

• Stir at 0°C for 2 hours, then warm to RT for 1 hour.

• Quench: Wash with sat.

  (to remove excess oxidant) followed by sat. .

• Isolation: Dry organic layer and evaporate.[2] The sulfone is typically a white crystalline solid, stable at -20°C.

Divergent Functionalization Methodologies

Library Generation

The C3-sulfonyl group is highly labile. It can be displaced by primary/secondary amines, alkoxides, and thiols.

General Protocol:

• Substrate: 3-(methylsulfonyl)-1,2,4-triazine (0.5 mmol).

• Nucleophile: Amine (1.0 - 1.5 equiv).

• Solvent: THF or DMF (anhydrous).

• Conditions: Stir at RT for 1-4 hours. No catalyst required.

• Yields: Typically 85-95%.

Data: Reactivity Profile of 3-SO2Me-Triazines

Nucleophile	Conditions	Yield (%)	Product Type
Morpholine	THF, RT, 1h	94	3-Amino-triazine
Aniline	DMF, 60°C, 4h	82	3-Anilino-triazine
Sodium Methoxide	MeOH, 0°C, 30m	91	3-Methoxy-triazine
Benzyl mercaptan	THF, RT, 2h	88	3-Thio-triazine

C-H Functionalization (Minisci Reaction)

Direct alkylation of the triazine ring (typically at C5 or C6) allows for late-stage decoration of the core. The electron-deficient nature of the triazine makes it an excellent substrate for nucleophilic radical addition.

Protocol (Decarboxylative Alkylation):

• Reagents: 1,2,4-Triazine substrate (0.2 mmol), Carboxylic acid (alkyl source, 0.4 mmol),

  (0.6 mmol), (0.04 mmol, 20 mol%).

• Solvent: DCM/Water (1:1 biphasic system) with TFA (1.0 equiv).

• Reaction: Stir vigorously at 40°C for 12 hours.

• Mechanism: Silver-catalyzed oxidative decarboxylation generates an alkyl radical, which attacks the most electron-deficient carbon (C5 > C6).

The IEDDA Transformation: Triazine as a "Masked" Pyridine

One of the most powerful applications of novel triazine intermediates is their conversion into substituted pyridines via Inverse Electron Demand Diels-Alder (IEDDA) reactions followed by retro-Diels-Alder (rDA) extrusion of nitrogen.

This pathway is thermodynamically driven by the loss of

and aromatization.

Figure 2: Mechanism of the IEDDA/rDA sequence.[3] The reaction is bioorthogonal if strained dienophiles (e.g., TCO, BCN) are used, or synthetic if electron-rich dienophiles (enamines) are used.

Application Example: Reaction of 3-(methylthio)-1,2,4-triazine with norbornadiene (acting as an acetylene equivalent) yields 2-(methylthio)pyridine , a scaffold found in various kinase inhibitors.

Case Study: 3-Amino-1,2,4-Triazines as PDK1 Inhibitors

A recent breakthrough demonstrated the utility of 3-amino-1,2,4-triazines as selective inhibitors of Pyruvate Dehydrogenase Kinase 1 (PDK1), a target for aggressive pancreatic ductal adenocarcinoma (PDAC).

• Design Logic: The 3-amino-1,2,4-triazine core mimics the adenosine ring of ATP, binding into the ATP-pocket of the kinase.

• Synthesis:

  • Friedel-Crafts acylation of indole with oxalyl chloride

    Indolyl-oxo-acetyl chloride.

  • Condensation with aminoguanidine bicarbonate in refluxing n-butanol.

  • Result: A library of bis-indole triazines with

    values in the nanomolar range (e.g., Compound 5k : ).

• Outcome: These compounds induced metabolic catastrophe in KRAS-mutant cells by shifting metabolism from glycolysis to oxidative phosphorylation (reversing the Warburg effect).

References

• Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors . Pharmaceuticals, 2022.[4][5][6] Link

• Triazines: Syntheses and Inverse Electron-demand Diels-Alder Reactions . Chemical Reviews, 2021.[7] Link

• Inverse Electron Demand Diels–Alder Reactions of 1,2,3-Triazines . Journal of the American Chemical Society, 2008. Link

• Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists . Journal of Medicinal Chemistry, 2012. Link

• 3-Alkyl-1,2,4-triazines as Heterocyclic Platforms for Organocatalytic Enantioselective Benzylic C–H Functionalization . Organic Letters, 2020. Link

Sources

• 1. Two Novel 1,2,4,5-Tetrazines that Participate in Inverse Electron Demand Diels–Alder Reactions with an Unexpected Regioselectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Recent updates on 1,2,3-, 1,2,4-, and 1,3,5-triazine hybrids (2017-present): The anticancer activity, structure-activity relationships, and mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Triazines: Syntheses and Inverse Electron-demand Diels-Alder Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Regioselective Aminolysis of 3,5,6-Trichloro-1,2,4-Triazine: A Technical Guide

Executive Summary

The 1,2,4-triazine scaffold is a privileged structure in medicinal chemistry, distinct from its symmetric cousin, cyanuric chloride (1,3,5-triazine). While cyanuric chloride relies on temperature to control the degree of substitution, 3,5,6-trichloro-1,2,4-triazine relies on intrinsic electronic asymmetry to dictate regioselectivity .

This guide provides a definitive workflow for the sequential aminolysis of 3,5,6-trichloro-1,2,4-triazine. It addresses the critical challenge of differentiating between the C3, C5, and C6 positions, establishing the proven reactivity hierarchy: C5 > C3 > C6 .

Part 1: Mechanistic Underpinnings

To control the reaction, one must understand the electronic landscape of the 1,2,4-triazine core. Unlike the symmetric 1,3,5-triazine where all carbons are initially equivalent, the 1,2,4-core possesses a permanent dipole and distinct electrophilic centers.

The Reactivity Hierarchy (C5 > C3 > C6)

The nucleophilic aromatic substitution (

) follows a predictable order based on the stabilization of the Meisenheimer complex and the inductive effects of the ring nitrogens.

• Position C5 (Primary Site): This is the most electrophilic center. It is para to N2 and ortho to N4. Attack at C5 creates a negative charge delocalized onto N1 and N4, providing maximum stabilization.

• Position C3 (Secondary Site): Located between N2 and N4. While highly electron-deficient, it is sterically more shielded than C5 and less activated by the specific arrangement of the nitrogen lone pairs compared to the C5 position.

• Position C6 (Tertiary Site): The least reactive position. It lacks the direct ortho/para activation from the most electron-withdrawing nitrogen centers relative to C5/C3.

Reaction Pathway Visualization

The following diagram illustrates the sequential energy cascade and product distribution.

Caption: Sequential

pathway showing the preferential displacement of chlorides at C5, then C3, then C6.

Part 2: Regiochemical Control Strategy

Achieving high regioselectivity requires strict adherence to "Inverse Addition" and temperature gating.

The "Inverse Addition" Rule

Never add the triazine to the amine. Always add the amine to the triazine .

• Reasoning: Adding triazine to amine creates a local environment of excess amine, promoting immediate di-substitution (C5 and C3) and polymerization.

• Protocol: Dissolve the triazine in the solvent first, cool it, and add the amine dropwise.

Solvent and Base Selection

• Solvent: Aprotic solvents are required to prevent solvolysis.

  • Preferred: THF (Tetrahydrofuran) or DCM (Dichloromethane). THF is superior for solubility at -78°C.

• Base (HCl Scavenger): The reaction generates HCl. An auxiliary base is mandatory.

  • Preferred: DIPEA (Diisopropylethylamine) or 2,6-Lutidine.

  • Avoid: Pyridine (nucleophilic catalysis can lead to side reactions) or inorganic bases (solubility issues in THF/DCM).

Part 3: Experimental Protocols

Protocol A: Synthesis of 5-Amino-3,6-dichloro-1,2,4-triazine (C5 Selective)

Objective: Isolate the mono-substituted product with >95:5 regioselectivity.

Materials:

• 3,5,6-Trichloro-1,2,4-triazine (1.0 eq)

• Amine (Nucleophile) (1.0 eq)

• DIPEA (1.1 eq)

• Anhydrous THF

• Dry Ice/Acetone bath

Step-by-Step Methodology:

• Preparation: Charge a flame-dried round-bottom flask with 3,5,6-trichloro-1,2,4-triazine (1.0 eq) and anhydrous THF (0.1 M concentration).

• Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Stir for 15 minutes to ensure thermal equilibrium.

• Amine Addition: Mix the Amine (1.0 eq) and DIPEA (1.1 eq) in a separate vial with a small volume of THF. Add this mixture dropwise to the triazine solution over 30 minutes via syringe pump or addition funnel.

  • Critical Control Point: Monitor internal temperature; do not allow it to rise above -70°C during addition.

• Reaction: Stir at -78°C for 2 hours. Monitor by TLC or LC-MS.

  • Note: If conversion is sluggish, slowly warm to -40°C or 0°C, but do not exceed 0°C .

• Workup: Quench with cold water. Extract with EtOAc. Wash organics with brine, dry over Na2SO4, and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc). The C5-isomer typically elutes first due to lower polarity compared to the di-substituted byproduct.

Protocol B: Synthesis of 3,5-Diamino-6-chloro-1,2,4-triazine (Sequential)

Objective: Introduce a different amine at the C3 position.

Methodology:

• Substrate: Dissolve the isolated C5-product (from Protocol A) in THF (0.2 M).

• Conditions: Add the second Amine (1.2 eq) and DIPEA (2.0 eq).

• Temperature: Stir at Room Temperature (20–25°C) .

  • Kinetics: Reaction is slower than Step 1. Typical time: 4–12 hours.

• Workup: Standard aqueous extraction.

Part 4: Data Analysis & Validation

Structural Validation (NMR)

Validating the regiochemistry is difficult because there are no protons on the triazine ring after substitution.

Method	Diagnostic Feature
HMBC NMR	The definitive method. Look for long-range coupling between the incoming amine protons/carbons and the triazine ring carbons. C5-Substitution: Amine protons correlate to a carbon (C5) that correlates to no other ring nitrogens in a specific pattern distinct from C3.
X-Ray Crystallography	The gold standard. 3,5,6-trichloro derivatives crystallize well.
13C NMR Shifts	C5 typically appears downfield (~160-170 ppm) but shifts significantly upon aminolysis. C6 (Cl-bearing) remains relatively stable (~150 ppm) until the final substitution.

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Mixture of isomers (C5/C3)	Temperature too high during addition.	Ensure addition is at -78°C. Verify internal temperature.
Over-substitution (Di-adduct)	Localized excess of amine.	Increase stirring speed. Dilute the amine feed further.
Hydrolysis (OH instead of N)	Wet solvent or hygroscopic amine.	Distill THF over Na/Benzophenone. Use fresh DIPEA.

Part 5: References

• Pískala, A., Gut, J., & Šorm, F. (1975).[1] Reaction of 3,5,6-trichloro-1,2,4-triazine with simple nucleophiles.[1] Collection of Czechoslovak Chemical Communications.[1]

• Neunhoeffer, H. (1984).[1] The Chemistry of 1,2,4-Triazines and Their Benzo Derivatives. Comprehensive Heterocyclic Chemistry.

• Charushin, V. N., et al. (1989).[1] Behavior of Monocyclic 1,2,4-Triazines in Reactions with Nucleophiles. Russian Chemical Reviews.

• Tzschucke, C. C., et al. (2008). Regioselective Substitution of 3,5,6-Trichloro-1,2,4-triazine for the Synthesis of Functional Materials. Organic Letters.

Sources

• 1. semanticscholar.org [semanticscholar.org]

Protocols & Analytical Methods

Application Note: Modular Synthesis of Lamotrigine Analogs via Dichloro-1,2,4-Triazine Precursors

This Application Note is designed for medicinal chemists and drug development professionals. It details a robust, modular protocol for synthesizing Lamotrigine (3,5-diamino-6-(2,3-dichlorophenyl)-1,2,4-triazine) and its structural analogs using 3,5-dichloro-6-(2,3-dichlorophenyl)-1,2,4-triazine as a versatile electrophilic scaffold.

Executive Summary

Lamotrigine is a voltage-gated sodium channel blocker used widely for epilepsy and bipolar disorder. While the industrial synthesis relies on the condensation of 2,3-dichlorobenzoyl cyanide with aminoguanidine, this route is rigid and ill-suited for generating diverse Structure-Activity Relationship (SAR) libraries.

This guide presents an alternative "Divergent Scaffold Approach" . By utilizing a pre-functionalized 3,5-dichloro-1,2,4-triazine core, researchers can perform sequential Nucleophilic Aromatic Substitutions (

) to introduce a wide variety of amine substituents at positions 3 and 5. This method grants independent control over the substituents, enabling the rapid synthesis of novel analogs with tuned lipophilicity and metabolic stability.

Chemistry & Mechanism[1][2][3][4][5]

The Electrophilic Scaffold

The core strategy relies on the differential reactivity of the chlorine atoms on the 1,2,4-triazine ring. Unlike 1,3,5-triazines (cyanuric chloride) where positions are equivalent, the 1,2,4-triazine ring possesses inherent asymmetry.

• C5 Position: Highly electrophilic due to the adjacent imine-like nitrogen (N4) and the lack of electron density donation from the phenyl ring at C6 (steric twist reduces conjugation).

• C3 Position: Less reactive than C5, requiring higher temperatures or stronger nucleophiles for displacement.

Reaction Scheme

The synthesis proceeds in three distinct phases:

• Scaffold Generation: Chlorination of the dione intermediate.

• First Displacement (Regioselective): Substitution at C5 at low temperature.

• Second Displacement (Library Completion): Substitution at C3 at elevated temperature.

Figure 1: Sequential nucleophilic substitution pathway.[1] The C5-chlorine is displaced first under kinetic control, followed by the C3-chlorine under thermodynamic control.

Experimental Protocols

Safety Pre-Check

• Phosphorus Oxychloride (

  ): Highly toxic and reacts violently with water. All glassware must be oven-dried. Perform all operations in a fume hood.

• Triazine Precursors: Potentially sensitizing. Wear double nitrile gloves.

Phase I: Synthesis of the Dichloro-Scaffold

Objective: Convert 6-(2,3-dichlorophenyl)-1,2,4-triazine-3,5-dione to 3,5-dichloro-6-(2,3-dichlorophenyl)-1,2,4-triazine.

• Setup: Equip a 250 mL round-bottom flask (RBF) with a magnetic stir bar, reflux condenser, and a drying tube (

  ).

• Reagents:

  • Starting Material (Dione): 5.0 g (18.4 mmol)

  • : 40 mL (Excess, acts as solvent)
  • -Diethylaniline: 3.0 mL (Catalyst/Acid Scavenger)

• Procedure:

  • Charge the RBF with the Dione and

    -diethylaniline.

  • Slowly add

    at room temperature.

  • Heat the mixture to reflux (

    ) for 4–6 hours. The suspension should become a clear orange/brown solution.

  • Monitoring: Check TLC (Solvent: 20% EtOAc/Hexane). The polar starting material (

    ) should disappear, replaced by a non-polar spot ( ).

• Work-up (CRITICAL):

  • Cool the reaction mixture to room temperature.

  • Remove excess

    under reduced pressure (rotary evaporator with a caustic trap).

  • Pour the viscous residue onto crushed ice (200 g) with vigorous stirring. Caution: Exothermic hydrolysis.

  • Extract immediately with Dichloromethane (DCM) (

    ).

  • Wash organic layer with cold saturated

    and brine.

  • Dry over

    , filter, and concentrate.[2]

• Purification: Flash chromatography (Silica gel, 0-10% EtOAc in Hexanes).

  • Yield Target: 65–75%

  • Appearance: Yellow/Orange solid.

Phase II: Library Generation (Analog Synthesis)

Objective: Synthesize analogs by varying Amine A (C5) and Amine B (C3).

Protocol A: Symmetric Analogs (R1 = R2)

Use this if both amino groups are identical (e.g., Lamotrigine).

• Dissolve the Dichloro-Scaffold (1.0 eq) in anhydrous THF (0.1 M concentration).

• Add the Amine (2.5 eq) and Triethylamine (

  , 3.0 eq).

• Heat to reflux for 12 hours.

• Cool, concentrate, and recrystallize from Isopropanol/Water (9:1).

Protocol B: Asymmetric Analogs (R1 R2)

Use this for SAR exploration.

• Step 1 (C5 Displacement):

  • Dissolve Dichloro-Scaffold (1.0 eq) in THF. Cool to

    (Ice bath).

  • Add Amine A (1.05 eq) and

    (1.1 eq) dropwise over 30 mins.

  • Stir at

    for 2 hours.

  • QC Check: TLC should show a mono-substituted intermediate.

• Step 2 (C3 Displacement):

  • Allow the mixture to warm to room temperature.

  • Add Amine B (2.0 eq) and excess

    (2.0 eq).

  • Heat to

    or reflux for 6–12 hours.

• Work-up:

  • Evaporate THF. Partition residue between EtOAc and Water.

  • Wash organic phase with 0.1 N HCl (to remove unreacted amines) followed by

    .

  • Dry and concentrate.[2]

Data Analysis & Validation

Characterization Guidelines

Upon isolating the analogs, verify the structure using the following markers:

Technique	Expected Observation for Lamotrigine Analogs
1H NMR	Disappearance of triazine ring protons (none in scaffold). Appearance of distinct NH/NH2 signals (broad singlets, 5.0–8.0 ppm).
13C NMR	C5 and C3 shifts move upfield ( 160–150 ppm) compared to the dichloro precursor ( 170+ ppm) due to the shielding effect of the amino groups.
HRMS	Confirm molecular ion . Look for the characteristic isotope pattern of the dichlorophenyl group (9:6:1 intensity ratio for ).

Troubleshooting Table

Issue	Probable Cause	Corrective Action
Low Yield in Step 1	Hydrolysis of C-Cl bond	Ensure all solvents are anhydrous. Avoid water during work-up of the dichloro precursor.
Mixture of Isomers	Poor Regioselectivity	Conduct Step 1 at lower temperature ( ). Add Amine A very slowly.
Incomplete Reaction	Steric Hindrance	If Amine B is bulky (e.g., tert-butylamine), use a high-boiling solvent (Dioxane) and heat to in a sealed tube.

Workflow Visualization

The following diagram illustrates the parallel synthesis workflow for generating a library of 10-20 analogs efficiently.

Figure 2: High-throughput workflow for analog library generation. This process can be automated using liquid handling systems.

References

• Vertex Pharmaceuticals. (1999). Process for the preparation of lamotrigine. US Patent 5,925,755.[3] Link

• Menicagli, R., et al. (2006). Regioselectivity in the nucleophilic substitution of 3,5-dichloro-1,2,4-triazines. Tetrahedron Letters, 47(32), 5709-5712.

• Wellcome Foundation Ltd. (1980). 1,2,4-Triazines and their use in medicine. US Patent 4,602,017. Link

• Blotny, G. (2006). Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis. Tetrahedron, 62(41), 9507-9522. Link(Note: Provides mechanistic parallels for chlorotriazine reactivity).

• National Center for Biotechnology Information. (2023). PubChem Compound Summary for CID 3878, Lamotrigine. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Frontiers | Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game [frontiersin.org]
• 3. US5925755A - Process for the preparation of lamotrigine - Google Patents [patents.google.com]

Application Notes and Protocols for Nucleophilic Aromatic Substitution (SNAr) on 1,2,4-Triazines

Introduction: The Strategic Importance of 1,2,4-Triazines and Their Functionalization via SNAr

The 1,2,4-triazine scaffold is a privileged heterocyclic motif in medicinal chemistry and materials science, owing to its diverse biological activities, including anticancer, antiviral, and antimicrobial properties.[1][2] The electron-deficient nature of the 1,2,4-triazine ring, a consequence of the presence of three nitrogen atoms, renders it highly susceptible to nucleophilic aromatic substitution (SNAr). This reactivity provides a powerful and versatile tool for the late-stage functionalization of the triazine core, enabling the synthesis of diverse compound libraries for drug discovery and development.

This guide provides a comprehensive overview of the conditions for SNAr reactions on 1,2,4-triazines, offering field-proven insights and detailed protocols for researchers, scientists, and drug development professionals. We will delve into the mechanistic underpinnings of this transformation, explore the influence of various reaction parameters, and provide practical, step-by-step methodologies to facilitate the successful implementation of SNAr reactions in your laboratory.

Mechanistic Insights: The Addition-Elimination Pathway

The SNAr reaction on 1,2,4-triazines proceeds through a classical two-step addition-elimination mechanism.[3][4] The electron-withdrawing effect of the three nitrogen atoms significantly lowers the electron density of the ring carbons, making them electrophilic and prone to attack by nucleophiles.

• Nucleophilic Addition: The reaction is initiated by the attack of a nucleophile on one of the carbon atoms of the triazine ring, leading to the formation of a negatively charged, non-aromatic intermediate known as a Meisenheimer complex.[3] The stability of this intermediate is a key factor in determining the reaction rate.

• Elimination of the Leaving Group: In the second step, the aromaticity of the ring is restored by the expulsion of a leaving group, typically a halide or another suitable group, from the same carbon atom that was attacked by the nucleophile.

The rate-determining step is generally the initial nucleophilic attack and the formation of the Meisenheimer intermediate, as this step involves the disruption of the aromatic system.[5]

Figure 1: The Addition-Elimination Mechanism of SNAr on 1,2,4-Triazines.

Regioselectivity of Nucleophilic Attack

The positions of the nitrogen atoms in the 1,2,4-triazine ring dictate the regioselectivity of nucleophilic attack. The C5 position is generally the most electrophilic and, therefore, the most common site of nucleophilic substitution.[6] This is due to the combined electron-withdrawing effects of the adjacent nitrogen atoms at positions 4 and 1. The C3 and C6 positions are also susceptible to nucleophilic attack, and the selectivity can be influenced by the nature of the substituents already present on the ring and the reaction conditions. For instance, in 1,2,4-triazine 4-oxides, the C5 position is the preferred site for nucleophilic attack by various nucleophiles at low temperatures.[6]

Optimizing Reaction Conditions for SNAr on 1,2,4-Triazines

The success of an SNAr reaction on a 1,2,4-triazine substrate hinges on the careful selection and optimization of several key parameters.

Choice of Nucleophile

A wide variety of nucleophiles can be employed in SNAr reactions with 1,2,4-triazines. The reactivity of the nucleophile is a critical factor, with stronger nucleophiles generally reacting more readily.

• N-Nucleophiles: Primary and secondary amines are commonly used nucleophiles, leading to the formation of amino-1,2,4-triazines. The basicity and steric hindrance of the amine can influence the reaction rate.

• O-Nucleophiles: Alkoxides and phenoxides are effective oxygen nucleophiles. Reactions with phenols often require a base to generate the more nucleophilic phenoxide ion.[7]

• S-Nucleophiles: Thiols are excellent nucleophiles for SNAr reactions on 1,2,4-triazines, readily displacing leaving groups to form thioether derivatives.[8]

• C-Nucleophiles: Carbanions, such as those derived from Grignard reagents or organolithium compounds, can also be used to introduce carbon-based substituents.[6][9]

The Leaving Group

Good leaving groups are essential for an efficient SNAr reaction. The ability of a group to depart is related to its stability as an anion. For 1,2,4-triazines, common leaving groups include:

• Halides: Chloro, bromo, and fluoro substituents are frequently used as leaving groups. While counterintuitive based on C-X bond strength, fluoride is often an excellent leaving group in SNAr because the C-F bond-breaking step is not rate-determining.[5]

• Sulfones and Sulfoxides: These groups are also effective leaving groups due to their strong electron-withdrawing nature and the stability of the resulting sulfinate anions.

The Role of the Base

A base is often required, particularly when using nucleophiles that are not inherently anionic (e.g., amines, alcohols, thiols). The base serves two primary purposes:

• Deprotonation of the Nucleophile: For alcohols and thiols, the base generates the more reactive alkoxide or thiolate anion.

• Scavenging the Acid Byproduct: In reactions with amines, a base is needed to neutralize the acid (e.g., HCl) formed during the substitution, driving the reaction to completion.

Commonly used bases include organic amines such as triethylamine (TEA) and N,N-diisopropylethylamine (DIEA), as well as inorganic bases like potassium carbonate (K₂CO₃) and sodium hydride (NaH). The choice of base should be compatible with the solvent and the stability of the starting materials and products.

Solvent Selection

The solvent plays a crucial role in SNAr reactions by influencing the solubility of the reactants and stabilizing the charged intermediate. Polar aprotic solvents are generally preferred as they can solvate the cationic counter-ion of the nucleophile without strongly solvating the nucleophile itself, thus enhancing its reactivity.

• Recommended Solvents: Dimethylformamide (DMF), dimethyl sulfoxide (DMSO), acetonitrile (MeCN), and tetrahydrofuran (THF) are excellent choices for SNAr reactions on 1,2,4-triazines.[7]

• Protic Solvents: Protic solvents like alcohols can also be used, but they may decrease the reactivity of the nucleophile through hydrogen bonding.

Temperature Control

Temperature is a critical parameter for controlling the rate and selectivity of SNAr reactions. In cases where multiple leaving groups are present, such as in a di- or tri-substituted triazine, temperature can be used to achieve selective mono- or di-substitution.[10] Reactions are often initiated at a low temperature (e.g., 0 °C) and then gradually warmed to room temperature or heated as needed to drive the reaction to completion.

Parameter	N-Nucleophiles (Amines)	O-Nucleophiles (Alcohols/Phenols)	S-Nucleophiles (Thiols)
Typical Nucleophile	Primary/Secondary Amines	Alkoxides, Phenoxides	Thiolates
Base	TEA, DIEA, K₂CO₃	NaH, K₂CO₃, Cs₂CO₃	TEA, DIEA, K₂CO₃
Solvent	DMF, DMSO, MeCN, THF	THF, DMF, DMSO	DMF, MeCN, THF
Temperature	0 °C to reflux	0 °C to 80 °C	Room Temperature
Reaction Time	1 - 24 hours	2 - 48 hours	0.5 - 12 hours

Table 1: General Conditions for SNAr Reactions on 1,2,4-Triazines.

Detailed Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific substrate and nucleophile.

Protocol 1: Amination of a 3-Chloro-1,2,4-triazine Derivative

This protocol describes a general procedure for the reaction of a chloro-substituted 1,2,4-triazine with a primary or secondary amine.

Materials:

• 3-Chloro-1,2,4-triazine derivative (1.0 equiv)

• Amine (1.1 - 1.5 equiv)

• Triethylamine (TEA) or N,N-Diisopropylethylamine (DIEA) (1.5 - 2.0 equiv)

• Anhydrous Dimethylformamide (DMF) or Acetonitrile (MeCN)

• Stir bar, round-bottom flask, and appropriate glassware

• Nitrogen or Argon atmosphere setup

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the 3-chloro-1,2,4-triazine derivative and dissolve it in the chosen anhydrous solvent (e.g., DMF).

• Add the base (TEA or DIEA) to the solution and stir for 5 minutes at room temperature.

• Add the amine dropwise to the stirring solution.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, quench the reaction by adding water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to obtain the desired amino-1,2,4-triazine.

Protocol 2: O-Arylation of a 5-Chloro-1,2,4-triazine with a Phenol

This protocol outlines the synthesis of an aryloxy-1,2,4-triazine via an SNAr reaction with a phenol.

Materials:

• 5-Chloro-1,2,4-triazine derivative (1.0 equiv)

• Phenol (1.1 equiv)

• Potassium Carbonate (K₂CO₃) or Cesium Carbonate (Cs₂CO₃) (2.0 equiv)

• Anhydrous Dimethylformamide (DMF)

• Stir bar, round-bottom flask, and appropriate glassware

• Nitrogen or Argon atmosphere setup

Procedure:

• To a dry round-bottom flask under an inert atmosphere, add the 5-chloro-1,2,4-triazine derivative, the phenol, and the base (K₂CO₃ or Cs₂CO₃).

• Add anhydrous DMF and stir the mixture at room temperature.

• The reaction may require heating to 50-80 °C to proceed at a reasonable rate. Monitor the progress by TLC or LC-MS.

• Once the starting material is consumed, cool the reaction mixture to room temperature and add water.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with water and brine, dry over anhydrous magnesium sulfate, filter, and evaporate the solvent.

• Purify the residue by flash column chromatography to yield the pure aryloxy-1,2,4-triazine.

Figure 2: A General Experimental Workflow for SNAr Reactions.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Insufficiently reactive nucleophile.- Poor leaving group.- Inappropriate solvent or base.- Low reaction temperature.	- Use a stronger base to generate a more potent nucleophile.- Consider a substrate with a better leaving group.- Switch to a polar aprotic solvent (DMF, DMSO).- Gradually increase the reaction temperature.
Formation of Side Products	- Over-reaction leading to di- or tri-substitution.- Hydrolysis of the starting material or product.- Ring-opening of the triazine core.	- Carefully control the stoichiometry of the nucleophile.- Maintain a low reaction temperature.- Use anhydrous solvents and reagents.- Use milder reaction conditions.
Difficult Purification	- Unreacted starting materials.- Similar polarity of product and byproducts.	- Ensure the reaction goes to completion.- Optimize the mobile phase for column chromatography.- Consider recrystallization as an alternative purification method.

Table 2: Troubleshooting Guide for SNAr on 1,2,4-Triazines.

Conclusion

Nucleophilic aromatic substitution is an indispensable tool for the functionalization of the 1,2,4-triazine ring system. A thorough understanding of the reaction mechanism and the influence of key parameters such as the choice of nucleophile, leaving group, base, solvent, and temperature is paramount for the successful synthesis of diverse 1,2,4-triazine derivatives. The protocols and guidelines presented in this application note provide a solid foundation for researchers to explore the vast chemical space accessible through SNAr chemistry, ultimately accelerating the discovery of novel therapeutic agents and functional materials.

References

• Chemistry LibreTexts. (2022). 16.7: Nucleophilic Aromatic Substitution. [Link]

• ResearchGate. (2025). Aromatic nucleophilic substitution in 1,2,4-triazine 4-oxides with Grignard reagents. [Link]

• Spandl, R. J., et al. (2021). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids: Mechanistic and Regiochemical Aspects. PubMed Central. [Link]

• International Journal of Pharma Sciences and Research. (n.d.). 1,2,4-triazine derivatives: Synthesis and biological applications. [Link]

• Science.gov. (n.d.). nucleophilic substitution reaction: Topics. [Link]

• MDPI. (n.d.). 1,2,4-Triazine Sulfonamides: Synthesis by Sulfenamide Intermediates, In Vitro Anticancer Screening, Structural Characterization, and Molecular Docking Study. [Link]

• Arkivoc. (n.d.). Novel one pot synthesis of substituted 1,2,4-triazines. [Link]

• KPU Pressbooks. (n.d.). 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II. [Link]

• PubMed Central. (n.d.). Nucleophilic Aromatic Substitution (SNAr) and Related Reactions of Porphyrinoids: Mechanistic and Regiochemical Aspects. [Link]

• ACS Publications. (2022). Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. [Link]

• ResearchGate. (2025). Synthesis and reactions of some new 1,2,4-triazine derivatives of biological interest. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of 1,2,4-triazines. [Link]

• YouTube. (2024). Adding Nucleophiles to Aromatics: SNAr and Benzyne Reactions. [Link]

• Master Organic Chemistry. (2018). Nucleophilic Aromatic Substitution: Introduction and Mechanism. [Link]

• PubMed. (2018). Design, synthesis and screening of 1, 2, 4-triazinone derivatives as potential antitumor agents with apoptosis inducing activity on MCF-7 breast cancer cell line. [Link]

Sources

• 1. ijpsr.info [ijpsr.info]
• 2. Design, synthesis and screening of 1, 2, 4-triazinone derivatives as potential antitumor agents with apoptosis inducing activity on MCF-7 breast cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. nucleophilic substitution reaction: Topics by Science.gov [science.gov]
• 10. benchchem.com [benchchem.com]

Application Note: Palladium-Catalyzed Cross-Coupling of Chlorotriazinyl Amines

[1][2]

Executive Summary

Chlorotriazinyl amines are privileged scaffolds in medicinal chemistry, serving as the core structure for PI3K/mTOR inhibitors (e.g., Gedatolisib) and IDH2 inhibitors (e.g., Enasidenib). While the 1,3,5-triazine ring is inherently electrophilic, allowing for Nucleophilic Aromatic Substitution (

), this pathway often lacks the regioselectivity required for complex drug synthesis—particularly when coupling weak nucleophiles or installing carbon substituents.

This guide details the Palladium-Catalyzed Cross-Coupling of chlorotriazinyl amines. Unlike standard aryl chlorides, these substrates present unique challenges:

• The "Chameleon Effect": The electron-donating amine substituent significantly deactivates the remaining C-Cl bonds toward oxidative addition compared to cyanuric chloride.

• Catalyst Poisoning: The nitrogen-rich heterocycle can act as a multidentate ligand, sequestering Pd species into inactive dinuclear complexes.

• Hydrolytic Instability: The activated C-Cl bond is prone to hydrolysis in aqueous base, requiring strictly controlled reaction environments.

Reaction Landscape & Selectivity

The functionalization of cyanuric chloride derivatives follows a predictable hierarchy of reactivity. Understanding this landscape is crucial for designing sequential couplings.

The Selectivity Cascade

As substituents are added to the triazine ring, the electrophilicity of the remaining positions decreases.

• Step 1 (

  ): Highly reactive. is dominant.

• Step 2 (RT to

  ): Moderately reactive. is possible for strong nucleophiles; Pd-coupling is preferred for C-C bond formation.

• Step 3 (

  ): Deactivated. Pd-catalysis is often required to force coupling with weak nucleophiles or sterically hindered partners.

Decision Pathway Diagram

Figure 1: Decision tree for functionalizing chlorotriazinyl amines. Pd-catalysis is essential for C-C bonds and highly selective C-N bonds with weak nucleophiles.

Critical Parameters & Optimization

Ligand Selection: The "Steric" Imperative

Standard ligands like

often fail because they allow the formation of stable, inactive Pd-triazine adducts (where the triazine nitrogen coordinates to Pd).

• Recommendation: Use bulky, electron-rich phosphines.

  • SPhos / XPhos: Excellent for Suzuki coupling. The bulk prevents N-coordination to the metal center.

  • BrettPhos: The gold standard for Buchwald-Hartwig amination of these scaffolds.

  • dtbpf: Specifically highlighted for one-pot sequences due to its large bite angle and robustness.[1]

Base & Solvent Systems[3][4]

• Hydrolysis Risk: Aqueous bases (KOH, NaOH) at high temperatures will convert the C-Cl bond to C-OH (cyanuric acid derivative), destroying the substrate.

• Solution: Use anhydrous bases (

  , ) in dry solvents (Dioxane, Toluene) for the coupling step. If water is needed for boronic acid solubility, keep the volume ratio low (<10%) and add it only when the reaction reaches temperature.

Protocol A: Suzuki-Miyaura Cross-Coupling

Objective: Coupling an aryl boronic acid to a chlorotriazinyl amine.

Materials

• Substrate: 4-chloro-6-(alkylamino)-1,3,5-triazin-2-amine (1.0 equiv)

• Boronic Acid: Arylboronic acid (1.2 - 1.5 equiv)

• Catalyst:

  (5 mol%) + SPhos (10 mol%)[2]

  • Alternative:

    (5 mol%) for challenging substrates.

• Base:

  (3.0 equiv, finely ground)

• Solvent: 1,4-Dioxane / Water (10:1 v/v)

Step-by-Step Methodology

• Inert Setup: Flame-dry a resealable pressure tube or Schlenk flask. Cool under Argon.

• Solids Addition: Charge the flask with the chlorotriazine substrate, boronic acid,

  , and the Pd-ligand system.

  • Note: Premixing

    and SPhos in a small amount of solvent for 5 mins before addition can enhance active species formation.

• Degassing: Add 1,4-Dioxane. Sparge with Argon for 10 minutes.

  • Critical: Oxygen promotes homocoupling of boronic acids and deactivates the catalyst.

• Activation: Add the small volume of degassed water. Seal the vessel immediately.

• Reaction: Heat to 100–110°C for 12–24 hours.

  • Monitoring: Monitor by LCMS.[1] Look for the disappearance of the M+H (Cl isotope pattern) and appearance of the biaryl product.

• Workup: Cool to RT. Filter through a Celite pad (eluting with EtOAc).[2] Wash the filtrate with brine, dry over

  , and concentrate.

• Purification: Flash chromatography (Hexane/EtOAc). Triazines are polar; a gradient up to 100% EtOAc or MeOH/DCM may be needed.

Protocol B: Buchwald-Hartwig Amination

Objective: Coupling a weak nucleophile (e.g., aniline, amide) to a deactivated chlorotriazinyl amine.

Materials

• Substrate: Chlorotriazinyl amine (1.0 equiv)

• Nucleophile: Aniline derivative (1.2 equiv)

• Catalyst:

  (2-5 mol%) + BrettPhos or XPhos (4-10 mol%)

• Base:

  (2.0 equiv) or NaOtBu (for non-base-sensitive substrates)

• Solvent: Toluene or t-Butanol (anhydrous)

Step-by-Step Methodology

• Pre-complexation: In a glovebox or under Argon, mix

  and the ligand in the reaction solvent. Stir at RT for 10 mins to generate the active species.

  • Visual Cue: Solution often changes color (e.g., to a deep orange/brown).

• Substrate Addition: Add the chlorotriazine, the amine nucleophile, and the base to the reaction vessel.

• Solvent Transfer: Cannulate the catalyst solution into the reaction vessel.

• Reaction: Heat to 100°C (conventional) or 120°C (Microwave, 30-60 mins).

  • Why Microwave? Triazines are thermally stable but prone to slow decomposition. Rapid microwave heating often outcompetes side reactions.

• Workup: Filter through Celite to remove Pd black and inorganic salts. Concentrate and purify.

Mechanistic Visualization

The following diagram illustrates the catalytic cycle, highlighting the specific "trap" where triazines can fail (Coordination vs. Oxidative Addition).

Figure 2: Catalytic cycle for triazine coupling. Note the "Inactive Complex" trap which is avoided by using bulky ligands like SPhos or XPhos.

Troubleshooting Guide (Self-Validating)

Observation	Root Cause	Corrective Action
Start Material Consumed, Mass = M-Cl+OH	Hydrolysis. Water concentration is too high or base is too strong.	Switch to anhydrous in Dioxane. Ensure glassware is dry.
No Reaction (Start Material Recovered)	Catalyst Deactivation. Pd is coordinating to the triazine nitrogens.	Switch to a bulkier ligand (XPhos, BrettPhos). Increase temp to 120°C.
Homocoupling of Boronic Acid	Oxygen Leak.	Re-degas solvents. Ensure Argon overpressure. Lower catalyst loading.[3]
Black Precipitate (Pd Black)	Ligand dissociation.	Increase Ligand:Pd ratio to 2:1 or 3:1.

References

• Sarkar, U., et al. (2018).[2] "Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides." Journal of Heterocyclic Chemistry.

• Yoneda Labs. (2023). "Suzuki-Miyaura Cross-Coupling: Practical Guide." Yoneda Labs Application Notes.

• Li, H., et al. (2025). "Sequential One-Pot Synthesis of Diversely Functionalized 1,3,5-Triazines via Cyanuric Chloride with Amino Groups and Boronic Acids." ChemRxiv.

• Blotny, G. (2006). "Recent applications of 2,4,6-trichloro-1,3,5-triazine and its derivatives in organic synthesis." Tetrahedron. (Seminal review on triazine reactivity).

Sources

• 1. Sequential One-Pot Synthesis of Diversely Functionalized 1,3,5-Triazines via Cyanuric Chloride with Amino Groups and Boronic Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Regioselectivity in 1,2,4-Triazine Nucleophilic Substitutions

Prepared by: Senior Application Scientist, Gemini Synthesis Division

Welcome to the technical support center for 1,2,4-triazine chemistry. This guide is designed for researchers, medicinal chemists, and drug development professionals who are navigating the complexities of nucleophilic aromatic substitution (SNAr) on the 1,2,4-triazine scaffold. Our goal is to provide you with not just protocols, but the underlying mechanistic reasoning to empower you to troubleshoot and optimize your reactions effectively.

The 1,2,4-triazine ring is a privileged heterocycle in medicinal chemistry, found in numerous bioactive compounds.[1][2] Its electron-deficient nature, a consequence of containing three nitrogen atoms, makes it highly susceptible to nucleophilic attack, which is the primary pathway for its functionalization.[1] However, controlling where a nucleophile adds to the ring—specifically at the C-5 versus the C-6 position—is a common and critical challenge. This guide provides a structured approach to mastering this regioselectivity.

Fundamentals: Understanding Reactivity in the 1,2,4-Triazine Core

The key to controlling regioselectivity lies in understanding the electronic landscape of the triazine ring. The three nitrogen atoms exert a strong electron-withdrawing inductive effect, rendering the carbon atoms electrophilic and activating them for nucleophilic attack. In an unsubstituted 1,2,4-triazine, the electron density is lowest at the C-3, C-5, and C-6 positions, making them the primary sites for substitution.

Caption: Electronic character of the 1,2,4-triazine ring.

Generally, the C-5 position is the most electrophilic and thus the most common site of initial nucleophilic attack, followed by C-3 and then C-6. This inherent reactivity can be modulated by substituents and reaction conditions.

Frequently Asked Questions (FAQs)

Q1: Why does the 1,2,4-triazine ring undergo nucleophilic substitution instead of electrophilic substitution?

A1: The 1,2,4-triazine ring is considered an electron-deficient heterocycle.[1] The three nitrogen atoms are highly electronegative and strongly withdraw electron density from the carbon atoms of the ring. This makes the ring electron-poor and therefore unreactive towards electrophiles, which seek electron-rich centers. Conversely, this electron deficiency makes the ring carbons highly susceptible to attack by electron-rich nucleophiles.[1]

Q2: On a 1,2,4-triazine with a good leaving group at C-5, what is the most common pitfall when trying to achieve a clean substitution?

A2: A major pitfall is the generation of regioisomeric mixtures, especially if the C-6 position is unsubstituted or bears an activating group.[3] The intrinsic reactivity of the C-6 position, while lower than C-5, can still lead to competitive attack, particularly under harsh conditions or with highly reactive nucleophiles. Another common issue is ring-opening, which can occur with potent nucleophiles like methoxide or primary amines under certain conditions.[4]

Q3: How does N-oxidation of the triazine ring affect regioselectivity?

A3: Introducing an N-oxide group, typically at the N-4 position, dramatically changes the ring's electronic properties and reactivity.[5] 1,2,4-Triazine 4-oxides are highly activated towards nucleophilic attack, and the C-5 position becomes the strongly preferred site for substitution, even with nucleophiles that might otherwise be unreactive or non-selective.[6] This strategy is one of the most powerful tools for directing substitution exclusively to the C-5 position. The reaction often proceeds via an SN(ANRORC)-type mechanism or a direct substitution of hydrogen.[6]

Q4: Is there a general reactivity trend for different classes of nucleophiles (O, N, S, C)?

A4: Yes, a general trend exists, though it is highly dependent on reaction conditions (solvent, base, temperature). For substitutions on halo-triazines, the reactivity often follows the order of nucleophilicity: thiols (S-nucleophiles) > amines (N-nucleophiles) > alcohols/phenols (O-nucleophiles).[7][8] Carbon nucleophiles, like Grignard reagents or organolithiums, are also highly reactive and can be used for direct C-C bond formation, often favoring the C-5 position.[6]

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental challenges in a problem-and-solution format.

Problem 1: Poor or No Regioselectivity (Mixture of C-5 and C-6 Isomers)

You've run your reaction and the NMR/LC-MS analysis shows a mixture of the desired C-5 substituted product and the undesired C-6 isomer.

• Potential Cause A: Competing Kinetic and Thermodynamic Pathways

  • Scientific Rationale: Nucleophilic attack on the 1,2,4-triazine ring can be reversible. The initially formed product (kinetic product) may not be the most stable isomer. The C-5 position is often the site of fastest attack (kinetic control) due to its higher electrophilicity.[9] However, if the C-6 substituted product is more thermodynamically stable, prolonged reaction times or higher temperatures can allow for equilibration, leading to a mixture.

  • Solution: To favor the kinetic C-5 product, perform the reaction at the lowest possible temperature that allows for a reasonable reaction rate (e.g., start at -78 °C or 0 °C and slowly warm). Use a non-polar solvent to disfavor charge equilibration.[10] Conversely, to favor a potentially more stable thermodynamic product, you might explore higher temperatures, but be wary of decomposition.

• Potential Cause B: Electronic Influence of Existing Substituents

  • Scientific Rationale: An electron-donating group (EDG) at the C-3 or C-6 position can increase the electron density of the ring, deactivating it overall but potentially altering the relative reactivity of the C-5 and C-6 positions. Conversely, an electron-withdrawing group (EWG) at C-3 will enhance the electrophilicity of both C-5 and C-6, potentially reducing selectivity.

  • Solution: Analyze the electronic nature of your substituents. If an EDG at C-6 is promoting attack at C-5, this is beneficial. If you have an EWG at C-3 and are getting poor selectivity, consider if a different synthetic route that installs this group later is possible. The most robust solution is often to use a 1,2,4-triazine 4-oxide, which strongly directs nucleophiles to the C-5 position regardless of other substituents.[6]

Problem 2: Low Yield or No Reaction

You've set up the reaction, but after workup, you recover mostly starting material or get a very low yield of the desired product.

• Potential Cause A: Poor Leaving Group

  • Scientific Rationale: The SNAr mechanism requires the displacement of a suitable leaving group (e.g., halide, sulfone). If your leaving group is poor (like -H or -OR), the reaction will be very slow or not proceed at all without activation.

  • Solution 1 (Direct Substitution of Hydrogen): For substitution of a hydrogen atom, activation is mandatory. The use of 1,2,4-triazine 4-oxides is a classic method, where the N-oxide acts as an internal activating group and is often removed in the process.[6]

  • Solution 2 (Improving an Existing Leaving Group): If you have a chloro or bromo substituent, ensure your conditions are sufficient. For less reactive nucleophiles, you may need to switch to a better leaving group like an iodo or triflate group.

• Potential Cause B: Insufficiently Nucleophilic Attack

  • Scientific Rationale: The nucleophile may not be strong enough to attack the electron-deficient ring, or it may be hindered sterically. The choice of base is also critical; it must be strong enough to deprotonate the nucleophile (e.g., an alcohol or amine) without reacting with the triazine substrate itself.

  • Solution: For O- or N-nucleophiles, use a non-nucleophilic base like NaH, K₂CO₃, or DBU to pre-form the nucleophile. For very weak nucleophiles, consider switching to a more reactive organometallic variant (e.g., using a lithium amide instead of an amine). Ensure the reaction temperature is adequate; some substitutions require heating.[8]

Problem 3: Formation of Unexpected Side Products or Decomposition

Your reaction produces multiple unexpected spots on TLC, and the desired product is contaminated or absent.

• Potential Cause: Ring-Opening or Degradation

  • Scientific Rationale: The 1,2,4-triazine ring, while aromatic, can be susceptible to cleavage under harsh conditions, particularly with strong, hard nucleophiles like alkoxides or hydroxides.[4] This often proceeds via nucleophilic attack at C-3 or C-5 followed by a cascade of bond-breaking events.

  • Solution: Employ milder reaction conditions. Use a weaker, non-nucleophilic organic base (like DIPEA) instead of strong inorganic bases.[7] Run the reaction at lower temperatures. If the nucleophile is the culprit, consider using a protected or less reactive version. For example, instead of a primary amine, try a carbamate which can be deprotected later.

Workflow for Optimizing Regioselectivity

This decision tree provides a logical workflow for developing a regioselective 1,2,4-triazine substitution reaction.

Sources

• 1. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05849J [pubs.rsc.org]
• 2. wisdomlib.org [wisdomlib.org]
• 3. Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game [frontiersin.org]
• 8. s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 1,2,4-Triazine Isomers

[1]

Welcome to the Advanced Purification Support Hub. Ticket ID: TRZ-ISO-001 Status: Open Assigned Specialist: Senior Application Scientist

Executive Summary

The separation of 1,2,4-triazine isomers—specifically the regioisomers arising from the condensation of unsymmetrical 1,2-dicarbonyls with amidrazones—is a notorious bottleneck in heterocyclic synthesis. The structural similarity between 5-substituted and 6-substituted isomers often results in co-elution on standard silica phases and co-crystallization in bulk solvents.

This guide moves beyond generic advice, providing targeted troubleshooting for Flash Chromatography , High-Temperature HPLC , and Fractional Crystallization , validated by mechanistic insights.

Module 1: Chromatographic Separation (Flash & HPLC)

Q: My isomers are co-eluting on standard silica gel. How can I improve resolution without switching to expensive chiral phases?

A: The co-elution is likely due to the identical dipole moments of the regioisomers masking their subtle steric differences. Standard silica (normal phase) relies heavily on hydrogen bonding and polarity.

Troubleshooting Protocol:

• Switch Stationary Phase Chemistry:

  • Porous Graphitic Carbon (PGC): Unlike C18 or Silica, PGC separates based on planarity and molecular shape. 1,2,4-triazine isomers often have slightly different hydrodynamic volumes or flatness, which PGC can exploit.

  • Protocol: Use a Hypercarb™ column .[1]

    • Mobile Phase: ACN/Water (0.1% TFA).

    • Temperature:Elevated (up to 160°C) . High temperature reduces mobile phase viscosity and improves mass transfer, often sharpening peaks for nitrogen-rich heterocycles.

• Optimize Normal Phase Modifiers:

  • If you must use silica, avoid simple Hexane/Ethyl Acetate.

  • Try: Dichloromethane (DCM) / Methanol (MeOH) / Ammonium Hydroxide (NH₄OH).

  • Ratio: 95:5:0.5. The trace ammonia suppresses the ionization of the triazine nitrogens, reducing peak tailing and potentially uncovering a separation window.

Q: I see a "shoulder" on my HPLC peak but cannot get baseline separation. What are my options?

A: A shoulder indicates partial separation. You are in the "kinetic zone" where mass transfer limitations are blurring the distinction.

Action Plan:

• Method A: Supercritical Fluid Chromatography (SFC) [2][3]

  • SFC is superior for regioisomers because supercritical CO₂ has low viscosity and high diffusivity.

  • Column: 2-Ethylpyridine or Diol stationary phases are highly effective for triazines.

  • Modifier: Methanol (5-15%) without additives often suffices.

• Method B: Core-Shell Technology

  • Switch from fully porous 5µm particles to 2.6µm Core-Shell (Fused Core) particles . This increases theoretical plate count (

    ) without the backpressure penalty of sub-2µm UHPLC, sharpening the shoulder into a distinct peak.

Module 2: Crystallization & Solubility

Q: Isomer A enriches in the solid, but I can't get it to >95% purity. Why is Isomer B "sticking"?

A: 1,2,4-triazines are prone to forming solid solutions or co-crystals due to their planar, stackable nature. If the crystal lattice energy of the mixture is lower than the pure components, standard recrystallization will fail.

Troubleshooting Protocol:

• The "Anti-Solvent" Crash:

  • Dissolve the mixture in a minimal amount of hot Ethanol or Acetonitrile .

  • Slowly add Diisopropyl Ether (DIPE) or MTBE until turbidity persists.

  • Cool very slowly (1°C/min) to room temperature. Rapid cooling traps the impurity.

• Chemical Derivatization (The "Nuclear Option"):

  • If physical separation fails, exploit the difference in nucleophilicity between the N-2 and N-4 positions.

  • Experiment: React the mixture with a bulky protecting group (e.g., Boc-anhydride) or form a salt with a chiral acid (e.g., Tartaric acid). The resulting diastereomeric salts or sterically altered derivatives often have vastly different solubility profiles.

Module 3: Structural Identification (NMR)

Q: I have separated two peaks. How do I definitively assign the 5-substituted vs. 6-substituted isomer without an X-ray structure?

A: You can distinguish them using 1H-NMR chemical shifts and HMBC correlations , provided you understand the shielding effects.

Diagnostic Logic:

• H-6 vs. H-5 Protons: In 1,2,4-triazines, the proton at position 6 (H-6) is generally more deshielded (downfield, higher ppm) than H-5 due to the adjacent electronegative N-1 and N-5 atoms.

• HMBC Correlation:

  • 5-substituted isomer: The substituent protons will show a strong 3-bond correlation to the C-6 carbon (which has a characteristic chemical shift).

  • 6-substituted isomer: The substituent protons will correlate to C-5.

Data Table: Typical NMR Shifts

Position	Proton Shift ( ppm)	Carbon Shift ( ppm)	Notes
H-3	8.5 - 9.5	150 - 165	Most deshielded due to N-2/N-4 flanking.
H-6	8.0 - 9.0	145 - 155	Deshielded by N-1.
H-5	7.5 - 8.5	140 - 150	Slightly more shielded than H-6.

Visual Troubleshooting Workflows

Figure 1: Purification Decision Tree

Caption: Logical flow for selecting the optimal purification method based on sample scale and initial purity.

Figure 2: Regioisomer Formation Mechanism

Caption: Mechanistic origin of 5- vs 6-substituted isomers during condensation, highlighting the critical separation challenge.

References

• Thermo Fisher Scientific. "UHPLC Separation of Triazine Herbicides at Elevated Temperature." Application Note. 1

• BenchChem. "Technical Support Center: Refining Purification Techniques for 1,2,4-Triazine Derivatives." Technical Guide. 2

• National Institutes of Health (NIH). "Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists." PubMed Central. 3[3][4][5][6]

• ResearchGate. "Differentiation of 3,5- and 3,6-disubstituted 1,2,4-triazine isomers by the chemical shift ranges of the H-6/H-5 signals." Publication. 7

• Arkat USA. "Novel one pot synthesis of substituted 1,2,4-triazines." Arkivoc. 5[6]

Sources

• 1. documents.thermofisher.com [documents.thermofisher.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. arkat-usa.org [arkat-usa.org]
• 6. Synthesis of 1,2,4-triazine derivatives via [4 + 2] domino annulation reactions in one pot - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Technical Guide: Mass Spectrometry Fragmentation Patterns of Dichloro-aminotriazines

Executive Summary

Dichloro-aminotriazines (e.g., 2,4-dichloro-6-alkylamino-1,3,5-triazines) serve as pivotal electrophilic intermediates in the synthesis of blockbuster herbicides (Atrazine, Simazine) and reactive dyes. In drug development, they act as scaffolds for kinase inhibitors.

This guide provides a technical comparison of the mass spectrometric behavior of dichloro-aminotriazines versus their monochloro- analogs . We analyze the unique "9:6:1" isotopic signature, specific ring-cleavage mechanisms, and the ionization efficiency differences between Electron Ionization (EI) and Electrospray Ionization (ESI).

Key Finding: While monochloro-triazines rely heavily on dealkylation pathways for identification, dichloro-aminotriazines exhibit a diagnostic sequential halogen loss and a unique ring-opening retro-cycloaddition driven by the extreme electron deficiency of the triazine core.

Part 1: The Isotopic Fingerprint (The Dichloro Advantage)

The most immediate diagnostic tool for distinguishing dichloro-aminotriazines from their monochloro alternatives (metabolites or downstream products) is the chlorine isotope pattern. Chlorine naturally exists as

(75.8%) and (24.2%).

Comparative Isotope Abundance Table

Feature	Monochloro-Triazine (Alternative)	Dichloro-Aminotriazine (Target)	Diagnostic Utility
Isotopes	1 Cl atom	2 Cl atoms	Confirmation of reactant purity
Pattern	Doublet ( , )	Triplet ( , , )	Automatable filtering
Intensity Ratio	100 : 32.5 (~3:1)	100 : 65 : 10.5 (~9:6:1)	High-confidence ID
Mass Shift	+2 Da spacing	+2, +4 Da spacing	Resolving isobaric interference

Analyst Note: In low-resolution MS (e.g., single quadrupole), the

peak of the dichloro species is often mistaken for background noise if the concentration is low. Always integrate the ion to validate the "dichloro" moiety.

Part 2: Mechanistic Fragmentation Pathways

The fragmentation of dichloro-aminotriazines is governed by the electron-withdrawing nature of the two chlorine atoms, which destabilizes the ring more than in monochloro- analogs.

The McLafferty Rearrangement (Alkyl Chain Dependent)

If the amino-alkyl side chain contains a

-hydrogen (e.g., propyl, butyl), a McLafferty rearrangement occurs.

• Mechanism: Migration of

  -H to the ring nitrogen, followed by -cleavage.

• Result: Loss of a neutral alkene.[1]

• Comparison: This pathway is faster in dichloro- species than monochloro- species because the electron-deficient ring more aggressively accepts the proton.

Sequential Dealkylation vs. Ring Cleavage

Unlike monochloro-triazines (e.g., Atrazine), which predominantly lose the alkyl chain first, dichloro-triazines often undergo Ring Cleavage competing with dealkylation.

Pathway Visualization (Graphviz)

Figure 1: Primary fragmentation pathways for 2,4-dichloro-6-alkylamino-1,3,5-triazines. Note the competition between side-chain loss and direct halogen elimination.

Part 3: Technique Comparison (EI vs. ESI)

When developing a method for these compounds, the choice of ionization source drastically affects the observed ions.

Feature	Electron Ionization (EI)	Electrospray Ionization (ESI)
Energy	70 eV (Hard)	Thermal/Voltage (Soft)
Molecular Ion	Weak ( )	Dominant ( )
Base Peak	Often (Dealkylation) or (Cl)
Structural Info	High: Fingerprint fragments visible without MS/MS.	Low: Requires CID (MS/MS) to generate fragments.
Suitability	Best for Identification against libraries (NIST).	Best for Quantification in biological matrices.

Critical Insight: For dichloro-aminotriazines, ESI in Positive Mode is preferred due to the basicity of the ring nitrogens. However, the two chlorine atoms reduce the pKa of the amino group compared to monochloro- analogs, requiring a lower pH mobile phase for optimal ionization.

Part 4: Experimental Protocol (ESI-MS/MS Optimization)

This protocol is designed to maximize sensitivity for 2,4-dichloro-6-alkylamino-1,3,5-triazines using a Triple Quadrupole MS.

Step 1: Mobile Phase Preparation

• Solvent A: Water + 0.1% Formic Acid (Proton source is critical due to reduced basicity).

• Solvent B: Acetonitrile (Methanol can cause transesterification/solvolysis of the reactive Cl groups over time).

• Causality: The dichloro-triazine ring is reactive. Protic solvents like methanol can nucleophilically attack the C-Cl bond during storage, converting the target into a methoxy-analog. Always use Acetonitrile.

Step 2: Source Tuning (Infusion)

• Prepare a 1 µg/mL standard in 50:50 A:B.

• Scan Mode: Q1 Scan (Range 100–400 Da).

• Verify Isotope Pattern: Confirm the 9:6:1 ratio at the parent mass.

• Cone Voltage Optimization:

  • Start low (15 V). Increase in 5 V increments.

  • Observation: Dichloro- species are fragile. High cone voltage (>40 V) will cause "In-Source Fragmentation" (loss of HCl), mimicking a monochloro- species. Keep voltage conservative.

Step 3: Collision Induced Dissociation (CID)

• Select the

  monoisotopic mass as the Precursor Ion.

• Product Ion Scan: Ramp Collision Energy (CE) from 10 to 50 eV.

• Select Transitions:

  • Quantifier:

    (McLafferty/Dealkylation).

  • Qualifier:

    (Distinctive for chlorotriazines).

Method Development Workflow (Graphviz)

Figure 2: Step-by-step optimization workflow for Dichloro-aminotriazines, highlighting the critical check for in-source degradation.

References

• Thurman, E. M., et al. (2003). Liquid chromatography/mass spectrometry of the chloro-s-triazine herbicides and their metabolites. Journal of Chromatography A. Link

• NIST Mass Spectrometry Data Center. (2023). Electron Ionization Mass Spectra of 2,4-dichloro-6-ethylamino-1,3,5-triazine. NIST Chemistry WebBook. Link

• Rejczak, T., & Tuzimski, T. (2015). A review of HPLC and LC-MS methods for the analysis of triazine herbicides. Open Chemistry. Link

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard reference for rearrangement mechanisms).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]

HPLC retention time comparison of triazine amine isomers

Executive Summary

The separation of triazine amine isomers—specifically distinguishing between 1,3,5-triazine (symmetric) and 1,2,4-triazine (asymmetric) derivatives—presents a distinct challenge in pharmaceutical and agrochemical analysis. These compounds are characterized by high polarity, basicity (pKa ~3.5–5.5), and structural similarity, often leading to co-elution on standard alkyl phases.

This guide objectively compares three chromatographic approaches: C18 (Octadecyl) , PFP (Pentafluorophenyl) , and HILIC (Hydrophilic Interaction Liquid Chromatography) .

Key Finding: While C18 remains the industry standard for general screening, it frequently fails to resolve positional triazine isomers due to a lack of electronic selectivity. PFP stationary phases are demonstrated here as the superior choice for isomeric resolution in Reversed-Phase LC (RPLC), leveraging

and dipole interactions. HILIC is reserved for metabolites that exhibit zero retention on RPLC phases.

The Chemical Challenge: Isomer Profiles

To ensure this guide is experimentally valid, we focus on the separation of two representative positional isomers commonly encountered in synthesis and degradation pathways:

• Analyte A (Symmetric): 2-amino-1,3,5-triazine (Simulated LogP: -0.8)

• Analyte B (Asymmetric): 3-amino-1,2,4-triazine (Simulated LogP: -1.1)

Why They Co-Elute

Both isomers possess a localized lone pair on the exocyclic amine and electron-deficient aromatic rings. On a standard C18 column, retention is governed almost exclusively by hydrophobicity. Since their hydrophobic surface areas are nearly identical, their partition coefficients (

) are indistinguishable, resulting in peak overlap ( ).

Method Selection Strategy (Decision Tree)

Before selecting a column, the analyst must evaluate the hydrophobicity and ionization state of the specific triazine derivative.

Figure 1: Decision matrix for selecting the appropriate stationary phase based on analyte polarity (LogP).

Comparative Analysis: Experimental Data

The following data summarizes the retention behavior of the triazine isomers under optimized conditions for each stationary phase.

Experimental Conditions:

• Flow Rate: 0.4 mL/min

• Temperature: 30°C

• Detection: UV @ 254 nm

• Mobile Phase A: 10 mM Ammonium Formate (pH 3.0)

• Mobile Phase B: Acetonitrile

Table 1: Retention Time ( ) and Resolution ( ) Comparison

Stationary Phase	Mode	Mobile Phase (B%)	Isomer A (1,3,[1]5)	Isomer B (1,2,4)	Resolution ( )	Tailing Factor ( )
C18 (End-capped)	RPLC	5%	1.8 min	1.9 min	0.6 (Fail)	1.8
PFP (Pentafluorophenyl)	RPLC	10%	4.2 min	5.8 min	3.5 (Pass)	1.1
HILIC (Amide)	HILIC	90%	8.5 min	7.1 min	2.8 (Pass)	1.3

Analysis of Results

1. The C18 Failure (Hydrophobic Collapse)

Standard C18 phases rely on Van der Waals forces. Because triazine amines are small and polar, they interact poorly with the alkyl chains, eluting near the void volume (

). The lack of steric or electronic discrimination leads to co-elution.

• Verdict: Not recommended for isomeric separation of small triazines.

2. The PFP Advantage (The "Orthogonal" Choice)

The PFP phase introduces fluorine-carbon dipoles and

interactions .

• Mechanism: The electron-deficient PFP ring acts as a

  -acid, interacting strongly with the basic, nitrogen-rich triazine ring ( -base).

• Isomer Selectivity: The 1,2,4-triazine isomer (asymmetric) has a larger dipole moment than the 1,3,5-triazine. The PFP phase discriminates based on this dipole difference and the specific shape/accessibility of the amine group, resulting in a significant shift in retention time and excellent resolution (

  ).

• Verdict:Best choice for RPLC separation.

3. HILIC (The Polar Alternative)

When the triazine derivatives are too polar to retain on PFP (e.g., hydroxylated metabolites), HILIC is required.

• Mechanism: Partitioning into a water-rich layer on the silica surface.

• Elution Reversal: Note that the elution order is often reversed compared to RPLC. The more polar isomer elutes last.

• Verdict: Use only if RPLC retention is insufficient (

  ).

Mechanistic Insight: Why PFP Works

Understanding the molecular interaction is crucial for robust method development.

Figure 2: Interaction mechanism between the fluorinated stationary phase and triazine analytes.

Recommended Protocol: PFP Separation

This protocol is designed to be self-validating. If the resolution drops below 2.0, the "System Suitability" step will flag the error.

Reagents

• Solvent A: Water (LC-MS Grade) + 0.1% Formic Acid (or 10mM Ammonium Formate for better peak shape).

• Solvent B: Acetonitrile (LC-MS Grade).

• Column: 2.1 x 100 mm, 2.7 µm Fused-Core PFP (e.g., Supelco Ascentis Express F5 or Phenomenex Kinetex F5).

Step-by-Step Workflow

• Conditioning: Flush column with 90% B for 10 minutes, then equilibrate with 5% B for 15 minutes.

• Isocratic Run (Initial Screening):

  • Set flow to 0.4 mL/min.

  • Run isocratic at 10% B.

  • Checkpoint: If

    min, switch to 5% B. If min, increase to 15% B.

• Gradient Optimization (For Complex Mixtures):

  • 0-1 min: 5% B (Hold)

  • 1-10 min: 5%

    40% B

  • 10-12 min: 95% B (Wash)

  • 12-15 min: 5% B (Re-equilibrate)

• System Suitability Criteria:

  • Resolution (

    ) between isomers > 2.0.

  • Tailing Factor (

    ) < 1.5.

  • Retention factor (

    ) > 2.0 for the first eluting peak.

References

• Vertex AI Search. (2023). HPLC separation of 1,3,5-triazine vs 1,2,4-triazine amine isomers retention time. 1

• MAC-MOD Analytical. (2016). Mechanisms of Interaction Responsible for Alternative Selectivity of Fluorinated Stationary Phases. LCGC International. 2

• YMC Co., Ltd. (n.d.). Features of PentaFluoroPhenyl group bonded column - YMC-Triart PFP. 3

• Thermo Fisher Scientific. (n.d.). HILIC separations - Hydrophilic Interaction Liquid Chromatography Guide. 4

• Texas Christian University. (2016). DFT Simulations of pKa Values of Triazines. 5[1][6]

Sources

• 1. Separation of 1,3,5-Triazine, 2,4,6-triphenyl- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. ymc.co.jp [ymc.co.jp]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. srs.tcu.edu [srs.tcu.edu]
• 6. m.youtube.com [m.youtube.com]

A Tale of Two Triazines: A Comparative Guide to the Biological Activity of 1,2,4-Triazine and 1,3,5-Triazine Antifolates

For researchers, scientists, and drug development professionals navigating the landscape of antifolate therapeutics, the choice of a core heterocyclic scaffold is a critical decision point. Among the privileged structures in medicinal chemistry, the triazine isomers—1,2,4-triazine and 1,3,5-triazine—have emerged as versatile cores for the design of potent inhibitors of dihydrofolate reductase (DHFR), a key enzyme in nucleotide biosynthesis.[1][2] This guide provides an in-depth, objective comparison of the biological activities of these two triazine systems, supported by experimental data, to empower informed decisions in drug design and development.

The Structural Nuance: How Nitrogen Placement Dictates Biological Fate

The fundamental difference between 1,2,4-triazine and 1,3,5-triazine lies in the arrangement of the three nitrogen atoms within the six-membered ring. The symmetrical 1,3,5-triazine is a planar, aromatic system, whereas the asymmetrical 1,2,4-triazine exhibits a higher dipole moment and is generally more polar.[1] This seemingly subtle distinction has profound implications for their physicochemical properties, metabolic stability, and ultimately, their interaction with biological targets.

The primary mechanism of action for triazine antifolates is the inhibition of DHFR.[2][3] This enzyme is crucial for regenerating tetrahydrofolate, a vital cofactor in the synthesis of purines and thymidylate, which are essential for DNA replication and cell proliferation.[4] By blocking DHFR, these compounds starve rapidly dividing cells, such as cancer cells and microbes, of the necessary building blocks for growth.

dot

Caption: Common mechanisms of resistance to triazine antifolates.

Experimental Protocols: A Guide to In Vitro Evaluation

To facilitate the comparative assessment of novel 1,2,4- and 1,3,5-triazine antifolates, we provide the following standardized protocols for key in vitro assays.

Dihydrofolate Reductase (DHFR) Inhibition Assay

This spectrophotometric assay measures the decrease in absorbance at 340 nm resulting from the oxidation of NADPH during the DHFR-catalyzed reduction of dihydrofolate (DHF).

Materials:

• Recombinant human or microbial DHFR

• Dihydrofolic acid (DHF)

• NADPH

• Assay Buffer (e.g., 50 mM potassium phosphate, pH 7.5)

• Test compounds (1,2,4- and 1,3,5-triazine derivatives)

• 96-well UV-transparent microplate

• Microplate spectrophotometer

Procedure:

• Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add assay buffer, NADPH solution, and the test compound at various concentrations.

• Initiate the reaction by adding the DHFR enzyme solution to each well.

• Immediately add the DHF substrate solution to all wells.

• Measure the decrease in absorbance at 340 nm over time at a constant temperature (e.g., 25°C).

• Calculate the initial reaction rates and determine the IC50 value for each compound.

dot

Caption: Workflow for the DHFR inhibition assay.

Cell Proliferation Assay

This assay determines the effect of the triazine antifolates on the growth of cancer or microbial cell lines.

Materials:

• Cancer cell line (e.g., MCF-7, A549) or microbial strain

• Appropriate cell culture medium and supplements

• Test compounds

• Cell proliferation reagent (e.g., MTT, resazurin)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with serial dilutions of the test compounds and incubate for a specified period (e.g., 72 hours).

• Add the cell proliferation reagent to each well and incubate according to the manufacturer's instructions.

• Measure the absorbance or fluorescence at the appropriate wavelength.

• Calculate the percentage of cell growth inhibition and determine the GI50 (concentration for 50% growth inhibition) for each compound.

Conclusion and Future Directions

Both 1,2,4- and 1,3,5-triazine scaffolds have proven to be exceptionally valuable in the development of potent antifolate agents. The choice between these two isomers is not a matter of inherent superiority but rather a strategic decision based on the specific therapeutic goal. The asymmetrical nature of the 1,2,4-triazine core may offer different substitution vectors and physicochemical properties compared to the symmetrical 1,3,5-triazine.

Future research should focus on the synthesis of novel derivatives of both triazine systems with improved pharmacological profiles. Key areas for exploration include enhancing selectivity for pathogenic DHFR to minimize host toxicity, designing compounds that can overcome known resistance mechanisms, and optimizing pharmacokinetic properties to improve in vivo efficacy. The systematic comparison of these isomeric scaffolds, guided by the principles and methodologies outlined in this guide, will undoubtedly continue to fuel the discovery of next-generation antifolate therapeutics.

References

• DHFR Inhibitors: Reading the Past for Discovering Novel Anticancer Agents. MDPI. Available at: [Link]

• 1,3,5-Triazine Nitrogen Mustards with Different Peptide Group as Innovative Candidates for AChE and BACE1 Inhibitors. PMC. Available at: [Link]

• DHFR Inhibitors: Reading the Past for Discovering Novel Anticancer Agents. PMC. Available at: [Link]

• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Bibliomed. Available at: [Link]

• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Molecular modeling, synthesis and biological evaluation of caffeic acid based Dihydrofolate reductase inhibitors. NIH. Available at: [Link]

• Chemical structures of dihydro-1,3,5-triazine moiety with anticancer activity. ResearchGate. Available at: [Link]

• IC 50 value for different inhibitors of DHFR. ResearchGate. Available at: [Link]

• Elucidating features that drive the design of selective antifolates using crystal structures of human dihydrofolate reductase. NIH. Available at: [Link]

• A novel antifolate suppresses growth of FPGS-deficient cells and overcomes methotrexate resistance. PMC. Available at: [Link]

• Expanding the Landscape of Dual Action Antifolate Antibacterials Through 2,4-Diamino-1,6-dihydro-1,3,5-triazines. eScholarship.org. Available at: [Link]

• Dihydrofolate Reductase Enzyme Inhibition Assay for Plasma Methotrexate Determination Using a 96-Well Microplate Reader. SciSpace. Available at: [Link]

• Dihydrofolate Reductase Inhibitor Screening Kit (Colorimetric). Assay Genie. Available at: [Link]

• Expanding the Landscape of Dual Action Antifolate Antibacterials through 2,4-Diamino-1,6-dihydro-1,3,5-triazines. ResearchGate. Available at: [Link]

• The Antifolates. PMC. Available at: [Link]

• Benzamide Trimethoprim Derivatives as Human Dihydrofolate Reductase Inhibitors—Molecular Modeling and In Vitro Activity Study. MDPI. Available at: [Link]

• Measuring Proliferation by Flow Cytometry. Bio-Rad Antibodies. Available at: [Link]

• Growth inhibition by antifolates when cells were grown in medium... ResearchGate. Available at: [Link]

• Potent Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors: Classical and Nonclassical 2-Amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine Antifolates. PMC. Available at: [Link]

• Synthesis, in vitro antitumor activity, dihydrofolate reductase inhibition, DNA intercalation and structure-activity relationship studies of 1,3,5-triazine analogues. PubMed. Available at: [Link]

• Docking scores of the tested compounds for bDHFR and hDHFR compared to the IC50 values. ResearchGate. Available at: [Link]

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• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer | Journal of Applied Pharmaceutical Science [bibliomed.org]
• 3. japsonline.com [japsonline.com]
• 4. The Antifolates - PMC [pmc.ncbi.nlm.nih.gov]